Gold telluride

• InChI: InChI=1S/2Au.3Te
• InChI Key: MOAOBEKGMNGXJG-UHFFFAOYSA-N
• Canonical SMILES: [Te].[Te].[Te].[Au].[Au]
• Molecular Formula: Au2Te3
• DSSTOX Substance ID: DTXSID70648872
• Molecular Weight: 776.7 g/mol
• CAS No.: 12006-67-6, 37043-71-3

Description

Gold Telluride (Au2Te3) is an intermetallic compound of significant interest in advanced materials research and solid-state chemistry. It is primarily investigated for its exceptional thermoelectric properties, which arise from its low lattice thermal conductivity and tunable electronic transport characteristics. This makes it a promising candidate for the development of next-generation thermoelectric generators and solid-state cooling devices. The compound's mechanism of action in these applications is based on the Seebeck and Peltier effects, where its specific crystal structure and the strong bond between gold and tellurium atoms facilitate efficient conversion between thermal and electrical energy. Furthermore, this compound serves as a critical precursor in nanotechnology for the synthesis of gold and tellurium-based nanostructures with tailored morphologies. Its semiconducting behavior is also exploited in fundamental studies of charge transport in chalcogenide materials and in the fabrication of specialized electronic components. Researchers utilize this high-purity material to explore phase transitions, interfacial reactions in metallurgy, and as a model system for studying the properties of other metal tellurides. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Synthesis Methodologies for Gold Telluride Compounds

Bulk Synthesis Approaches

Bulk synthesis methods are primarily employed to produce polycrystalline or single-crystal gold telluride in larger quantities. These techniques often involve high-energy processes to overcome the activation barriers for the reaction between gold and tellurium.

High-temperature solid-state reaction is a conventional and widely used method for synthesizing bulk gold tellurides. This technique involves the direct reaction of elemental gold and tellurium powders in a controlled environment. The reactants, mixed in stoichiometric ratios, are typically sealed in an evacuated quartz ampoule to prevent oxidation and loss of tellurium due to its high vapor pressure at elevated temperatures.

The synthesis of gold ditelluride (AuTe₂), also known as the mineral calaverite, is commonly achieved through this method. researchgate.net A typical procedure involves heating the elemental mixture to 600°C, followed by a prolonged annealing period at a lower temperature, such as 400°C, to ensure homogeneity and crystallinity of the final product. researchgate.net For other compositions, such as the antimony-containing montbrayite (Au₁.₉Sb₀.₄₆Te₂.₆₄), a similar approach is used where powders of gold, antimony, and tellurium are mixed, sealed in an evacuated silica (B1680970) tube, heated to 600°C, and then quenched in water. arxiv.org Subsequent annealing steps are often crucial for improving the homogeneity of the resulting polycrystalline ingot. arxiv.orgacs.org The reaction between gold and tellurium in bulk form generally occurs in the temperature range of 300–500°C. polimi.it

Table 1: Parameters for High-Temperature Solid-State Synthesis

Compound	Precursors	Temperature Profile	Outcome
AuTe₂ (Calaverite)	Au, Te powders	Heat to 600°C, anneal at 400°C researchgate.net	Polycrystalline AuTe₂

High-pressure high-temperature (HPHT) synthesis is a specialized technique used to form crystalline phases that are not stable under ambient conditions. Applying high pressure can influence phase diagrams, stabilize denser structures, and promote reactions. In the gold-tellurium system, high pressure has been shown to induce structural phase transitions. For instance, the naturally occurring mineral calaverite (AuTe₂) undergoes a phase transition that induces superconductivity at high pressures. arxiv.org

The synthesis of specific high-pressure phases of this compound can be achieved, and in some cases, these phases can be stabilized at ambient conditions through elemental substitution. Research has shown that antimony substitutions can stabilize a high-pressure AuTe₂ structure. arxiv.org This suggests that HPHT methods, potentially combined with the introduction of other elements, can be a pathway to novel this compound compounds with unique electronic properties.

Wet-chemical hot-injection synthesis offers a route to this compound nanoparticles with controlled size and shape. This colloidal synthesis method involves the rapid injection of a precursor solution into a hot solvent containing coordinating ligands. bilkent.edu.trrsc.org The sudden increase in temperature triggers the nucleation of nanoparticles, and the ligands cap the nanoparticle surface to control growth and prevent aggregation. bilkent.edu.tr

For the synthesis of gold ditelluride (AuTe₂), a hot-injection approach can be employed at a relatively low temperature of 250°C. researchgate.net This method uses highly reactive precursors, such as tetrachloroauric(III) acid (HAuCl₄) and tellurium tetrachloride (TeCl₄), dissolved in a high-boiling point solvent mixture like dioctylether and oleylamine. researchgate.net Another approach involves the reaction of HAuCl₄ with diphenyl ditelluride (Ph₂Te₂) in acetonitrile, where the organotellurium compound acts as both a reducing agent and a stabilizer, resulting in hybrid nanoparticles with a gold core and an organic tellurium shell. acs.org

Table 2: Parameters for Wet-Chemical Hot-Injection Synthesis

Target	Precursors	Solvent/Ligands	Temperature
AuTe₂	HAuCl₄, TeCl₄ researchgate.net	Dioctylether, Oleylamine researchgate.net	250°C researchgate.net

High-Pressure High-Temperature Synthesis Techniques

Low-Dimensional Material Synthesis

The synthesis of low-dimensional gold tellurides, such as ultrathin films and layered 2D structures, is critical for exploring their potential in nanoelectronic and optoelectronic applications. These methods focus on atomic-level control over the growth process.

Chemical Vapor Deposition (CVD) is a versatile technique for growing high-quality, large-area thin films. In a typical CVD process for this compound, a substrate is exposed to volatile precursors at elevated temperatures, which then react or decompose on the substrate surface to form the desired film.

A common approach is the chemical vapor tellurization of a pre-deposited gold thin film. mdpi.comresearchgate.net In this process, tellurium powder is heated upstream in a furnace to generate Te vapor, which is then transported by a carrier gas (e.g., Ar/H₂) to the downstream zone where a substrate coated with a thin gold film is heated. polimi.itmdpi.com The reaction between the gold film and tellurium vapor forms a this compound film. For instance, uniform AuTe₂ films have been synthesized at a substrate temperature of 350°C. polimi.itmdpi.com The thickness of the resulting film can be controlled by varying the thickness of the initial gold layer. mdpi.com An aerosol-assisted CVD technique has also been reported for synthesizing AuTe₂ at temperatures between 300-500°C, where samples grown at 300°C exclusively form the monoclinic AuTe₂ phase. polimi.it

Table 3: Parameters for Chemical Vapor Deposition of AuTe₂

Method	Precursors	Substrate	Carrier Gas	Temperature
Tellurization polimi.itmdpi.com	Te powder, Au thin film	SiO₂/Si or Au(111)/Mica	Ar/H₂	350°C (substrate)

Molecular Beam Epitaxy (MBE) is a high-vacuum deposition technique that offers precise control over film thickness and composition at the atomic scale, making it ideal for creating high-purity, single-crystal layered structures. In MBE, thermal beams of atoms or molecules are directed onto a heated crystalline substrate, where they condense and form an epitaxial film.

MBE has been successfully used to synthesize two-dimensional (2D) this compound compounds. For example, monolayer Au₂Te₃ has been grown using this method. aps.org The process allows for the layer-by-layer growth of the material, enabling the formation of atomically thin, crystalline structures. MBE has also been employed to study the interaction between tellurium and gold surfaces, where the formation of AuTe₂ is an intermediate step in the growth of monolayer tellurene on a Au(111) substrate. mdpi.com This level of control is essential for fabricating heterostructures and devices based on layered gold tellurides.

Compound and Mineral Data

De-alloying and Templating Strategies for Nanostructures

The fabrication of this compound nanostructures leverages sophisticated synthesis techniques such as de-alloying and templating to achieve precise control over morphology and dimensionality. These strategies are pivotal in creating materials with enhanced properties for various technological applications.

De-alloying is a versatile method for creating nanoporous materials, which typically involves the selective removal of a less noble element from a solid-solution alloy. mdpi.comresearchgate.net While extensively used to produce nanoporous gold from gold-silver alloys, this approach is also applicable to ternary or more complex systems containing tellurium. mdpi.comresearchgate.net For instance, porous gold structures can be generated by the hydrothermal replacement of natural or synthetic gold-silver telluride minerals like sylvanite. researchgate.net This process suggests that a carefully designed multi-component alloy containing gold, tellurium, and a sacrificial element (e.g., silver or aluminum) could be de-alloyed to form nanoporous this compound networks. researchgate.netresearchgate.net The resulting interconnected ligaments and pores, with sizes on the nanometer scale, offer a high surface area, which is advantageous for catalysis and sensing applications. iphy.ac.cn

Templating strategies offer another powerful route to fabricate one-dimensional (1D) this compound nanostructures with controlled shapes and sizes, such as nanowires, nanotubes, and nanodumbbells. semanticscholar.org This method relies on using a pre-existing nanostructure as a scaffold or template. A common approach involves using tellurium nanowires (Te NWs) as both a template and a sacrificial reductant. researchgate.netmdpi.com In a typical synthesis, pre-formed Te NWs are introduced into a solution containing gold ions (e.g., from sodium tetrachloroaurate, Na[AuCl₄]). researchgate.net A galvanic replacement reaction occurs spontaneously at the surface of the nanowires, where tellurium is oxidized and gold ions are reduced to metallic gold nanoparticles (Au NPs). mdpi.com

By carefully controlling the reaction time, various complex nanostructures can be achieved. researchgate.net

Gold-tellurium nanodumbbells: Formed at shorter reaction times (e.g., 10 minutes), where Au NPs decorate the ends of the Te NWs. researchgate.net

Gold-tellurium nanopeapods: Longer reaction times (e.g., 20 minutes) lead to Au NPs being encapsulated within a tellurium shell that has re-precipitated around them. researchgate.net

Gold pearl-necklace nanomaterials: At extended reaction times (e.g., 60 minutes), the Te NWs are partially consumed, leaving a string of Au NPs. researchgate.net

This templating approach allows for tunable distances between the gold nanoparticles along the tellurium wire, which can influence the material's optical and electronic properties. researchgate.net Furthermore, porous membranes, such as anodic alumina (B75360) oxide (AAO), can serve as hard templates for the electrochemical deposition of nanowire arrays, a technique that could be adapted for producing aligned this compound nanowires. semanticscholar.orgarxiv.org

Electrochemical and Self-Assembly Growth Methods

Electrochemical and self-assembly methods provide bottom-up pathways for the synthesis of this compound compounds, enabling the formation of thin films and highly organized molecular-scale structures. These techniques are distinguished by their precise control over growth processes at the atomic and molecular levels.

Electrochemical Synthesis involves driving chemical reactions through the application of an electric potential. This method is widely used for depositing thin films and nanostructures. acs.orgarxiv.org The synthesis of this compound can be achieved through processes like the cathodic dissolution of a precursor electrode. For example, the gold-tellurium anion [Au₃Te₄]³⁻ has been successfully prepared by the electrochemical reduction of a this compound (AuTe₂) electrode in a suitable electrolyte. acs.org This demonstrates that electrochemical potential can be used to break down bulk materials into novel polyanionic clusters.

Furthermore, the electrodeposition of tellurium-containing films onto gold substrates is a well-established technique. arxiv.orgmuni.cz Studies have shown that uniform, atomically flat tellurium films can be deposited on gold surfaces, and the growth kinetics and morphology can be influenced by additives in the electrolyte solution. arxiv.org While often used to create binary tellurides like bismuth telluride (Bi₂Te₃) on a gold conductive layer, these principles can be extended to the direct co-deposition of gold and tellurium from an electrolyte containing ions of both elements to form crystalline this compound films. arxiv.orgacs.org

Self-Assembly is a process where components spontaneously organize into ordered structures due to specific, local interactions. This strategy is particularly effective for creating highly ordered monolayers on gold surfaces, which can serve as foundational layers for building more complex architectures. The strong affinity between gold and chalcogens like tellurium and sulfur makes it an ideal platform for self-assembly. arxiv.orgstanford.edu

Research has demonstrated that aromatic ditellurides can dissociatively adsorb onto a gold (111) surface to form well-defined, densely packed, and ordered self-assembled monolayers (SAMs). researchgate.net For instance, bis(4'-methylbiphenyl-4-yl) ditelluride forms a stable BPTe (biphenyl-tellurate) monolayer on gold. researchgate.net Similarly, thiol-modified tellurophenes have been synthesized and shown to form stable monolayers on gold electrodes, effectively modifying the surface properties. This capability to form robust Au-Te or Au-S bonds is the cornerstone of building layered materials or functionalizing nanoparticles. stanford.edu The process generally involves immersing a gold substrate into a solution containing the desired organic telluride or thiol molecules, which then spontaneously form a compact, organized layer. arxiv.org

Generation of Novel this compound Clusters

The exploration of novel chemical compounds often begins with their generation and identification in the gas phase, a domain where laser-based synthesis coupled with mass spectrometry has proven to be exceptionally powerful. This approach has led to the discovery of new families of this compound clusters that are not accessible through traditional solution-phase chemistry.

Laser Ablation Synthesis and Mass Spectrometry Characterization

Laser Ablation Synthesis (LAS) is a technique that uses a high-power pulsed laser to vaporize a small amount of material from a solid target, creating a plasma plume of atoms and ions. researchgate.netnih.gov As this plume expands and cools, the species within it can react and aggregate to form new clusters and nanoparticles. nih.gov This method is highly effective for generating novel materials, as the non-equilibrium conditions of the plasma can overcome the kinetic and thermodynamic barriers that often limit conventional synthesis routes. researchgate.netnih.gov

For the synthesis of this compound clusters, a suitable precursor target is required. One effective approach is to use a nanogold-tellurium conjugate, prepared by the chemisorption of gold nanoparticles onto tellurium powder. nih.gov When this composite material is ablated, typically using a nitrogen laser (337 nm), a wide variety of gold-tellurium clusters are formed in the gas phase. nih.govnih.gov

The characterization of these newly formed, transient species is accomplished in real-time using Time-of-Flight Mass Spectrometry (TOF-MS). nih.gov Techniques such as Laser Desorption Ionisation (LDI) coupled with a Quadrupole Ion Trap (QIT) TOF mass spectrometer (LDI-QIT-TOF-MS) are particularly powerful. researchgate.netarxiv.orgnih.gov In this setup, the laser both creates the clusters (ablation/desorption) and ionizes them. The ions are then guided into the mass spectrometer, which separates them based on their mass-to-charge ratio, allowing for the precise determination of their stoichiometry. arxiv.org The isotopic distribution of tellurium provides a clear signature that is used to confirm the composition of the clusters by comparing the experimental mass spectra with theoretical isotopic patterns. researchgate.net

Using this combined LAS and TOF-MS methodology, researchers have identified numerous new binary and ternary this compound clusters. nih.gov

Cluster Type	Precursor Material	Identified Stoichiometries	Reference
Binary this compound	Nanogold-Te Conjugate	AumTen (m = 1-11; n = 1-4)	nih.govnih.gov
Ternary Gold-Silver Telluride	Au-Ag-Te Nanocomposite	78 unique AupAgqTer clusters	researchgate.netarxiv.org
Ternary Gold-Arsenic Telluride	Au-As-Te Nanocomposite	31 unique AuxAsmTen clusters	ucm.es

These studies demonstrate that LAS is a potent tool for generating previously unknown this compound clusters in the gas phase. ucm.es The knowledge of these stable cluster stoichiometries provides valuable insights that can guide future efforts to synthesize these novel materials in bulk form. researchgate.net

Challenges and Advancements in Single Crystal Growth of Gold Tellurides

The synthesis of high-quality single crystals is crucial for accurately determining the intrinsic physical properties of a material, such as its electronic and thermal transport behavior. However, the growth of large, defect-free single crystals of this compound compounds presents significant challenges, hindering a full understanding of their properties. arxiv.orgacs.org

One of the primary challenges is related to the thermal properties of the compounds. arxiv.org For example, the gold antimony telluride AuSbTe (pampaloite) melts incongruently, meaning it decomposes into a liquid phase and a different solid phase upon melting. arxiv.orgacs.org This behavior makes it extremely difficult to grow single crystals directly from a stoichiometric melt using standard techniques like Czochralski or Bridgman growth. stanford.edu Attempts to grow AuSbTe via chemical vapor transport (CVT) and flux growth methods have, to date, not yielded promising results for single crystal formation. arxiv.orgacs.org The most successful method so far for producing high-quality polycrystalline AuSbTe involves repeated cycles of grinding, pelleting, and annealing. arxiv.org

In contrast, related compounds like Sb-containing Au₂Te₃ (montbrayite, with a stable composition near Au₁․₉Sb₀․₄₆Te₂․₆₄) are congruently melting, making them more amenable to melt-based crystal growth techniques. arxiv.orgacs.org However, even for congruently melting materials, challenges such as high vapor pressures of elements like tellurium and antimony at growth temperatures can lead to compositional inhomogeneity and defects in the resulting crystal. acs.org

General challenges in the crystal growth of telluride-based materials include:

Incongruent Melting: The compound decomposes before it melts, preventing direct solidification from a stoichiometric liquid. arxiv.org

High Vapor Pressure: Volatile elements like Te can evaporate from the melt, leading to off-stoichiometry and defects. acs.org

Compositional Inhomogeneity: Segregation of components during solidification can result in a crystal whose composition varies along its length. mdpi.com

Formation of Impurity Phases: The presence of stable secondary phases in the phase diagram can lead to inclusions within the desired crystal. iphy.ac.cn

Recent advancements in crystal growth techniques, particularly for complex materials like the unconventional superconductor UTe₂, offer potential pathways for overcoming these challenges that could be applied to gold tellurides. iphy.ac.cn While methods like Chemical Vapor Transport (CVT) often produce samples of poor quality, newer approaches have shown significant promise: iphy.ac.cn

Molten Salt Flux (MSF) Method: This technique involves dissolving the constituent elements in a low-melting-point salt (the flux). The crystal then grows from the solution at a temperature well below its melting point, which can circumvent issues of incongruent melting and high vapor pressure. iphy.ac.cn

Molten Salt Flux Liquid Transport (MSFLT): This hybrid method combines the advantages of MSF and CVT to produce larger, high-quality single crystals. iphy.ac.cn

These advanced flux-based methods, which allow for growth at lower temperatures and provide greater control over the chemical environment, represent a promising direction for future efforts to synthesize large, high-purity single crystals of complex this compound compounds. iphy.ac.cn

Advanced Structural Characterization of Gold Telluride Materials

Crystallographic Analysis

Crystallographic analysis is the cornerstone for determining the atomic arrangement within gold telluride compounds. Techniques ranging from bulk powder analysis to localized electron scattering are employed to identify crystalline phases, refine lattice structures, and probe imperfections.

Powder X-ray diffraction (pXRD) is a primary and indispensable tool for the characterization of polycrystalline this compound materials. researchgate.net Its principal application is phase identification, which is achieved by comparing an experimentally obtained diffraction pattern with reference patterns from crystallographic databases. researchgate.netrruff.info For gold tellurides, this is critical for distinguishing between various mineral phases such as calaverite (AuTe₂), krennerite ((Au,Ag)Te₂), and sylvanite (AuAgTe₄). mdpi.com

The differentiation between certain this compound phases can be challenging due to structural similarities. For instance, the pXRD pattern of the mineral montbrayite (Au₁.₉Sb₀․₄₆Te₂․₆₄) is very similar to that of calaverite (AuTe₂). aps.org Distinguishing them requires careful examination of specific diffraction peaks; a peak near a d-spacing of 4.42 Å is present in montbrayite but absent in calaverite, serving as a key identifier. aps.org

Beyond phase identification, pXRD data is vital for the precise determination of lattice parameters. Through a process known as Rietveld refinement, the entire experimental diffraction pattern is fitted to a calculated model based on the crystal structure. aps.org This refinement allows for the accurate determination of the unit cell dimensions (a, b, c) and angles (α, β, γ). For example, Rietveld refinement has been used to determine the lattice constants for synthetic AuSbTe. aps.org

Table 1: Crystallographic Data for Select this compound Compounds

Compound	Common Name	Crystal System	Space Group	Lattice Parameters (Å, °)	Reference
AuTe₂	Calaverite	Monoclinic	C2/m	a=7.19, b=4.41, c=5.07, β=90.1	arxiv.org
AuAgTe₄	Sylvanite	Monoclinic	P2/c	a=8.96, b=4.49, c=14.62, β=145.3	mdpi.com
(Au,Sb)₂Te₃	Montbrayite	Triclinic	-	-	mdpi.com
AuSbTe	-	-	-	a=11.947, b=4.4812, c=12.335	aps.org

In situ X-ray diffraction is a powerful technique for studying the structural changes in gold tellurides under non-ambient conditions, such as varying temperature or pressure. nih.gov By collecting diffraction patterns in real-time as conditions are changed, researchers can directly observe phase transformations, decomposition reactions, and melting behavior. aps.org

For example, in situ pXRD has been employed to investigate the thermal stability of gold antimony tellurides. aps.org These studies revealed that AuSbTe undergoes incongruent melting, where upon heating, its diffraction signal diminishes while the signal for Sb₂Te₃ strengthens before the sample becomes fully liquid. aps.org Conversely, the compound Au₁.₉Sb₀․₄₆Te₂․₆₄ was found to melt congruently. aps.org Similarly, the transformation of sylvanite (AuAgTe₄) under hydrothermal conditions (160-220 °C) into products including Au-Ag alloy, calaverite (AuTe₂), and petzite (AuAg₃Te₂) has been monitored using XRD. mdpi.com These experiments are crucial for understanding the formation and stability of these minerals in geological settings and for materials processing. researchgate.net

Electron diffraction, typically performed within a transmission electron microscope (TEM), provides crystallographic information from much smaller volumes than X-ray diffraction, making it ideal for studying local structure, nanoscale phases, and crystal defects. arxiv.org Selected area electron diffraction (SAED) can produce a diffraction pattern from a single nanocrystal or a specific region of a larger crystal.

This technique has been instrumental in confirming the single-crystal nature of electrodeposited lead telluride cubes on gold substrates, where dotted electron diffraction patterns confirmed a face-centered cubic structure. xpsdatabase.net In the context of gold tellurides, electron diffraction is used to identify nanoparticle inclusions within host minerals. For instance, nanoparticles of various gold tellurides, including calaverite and petzite, have been identified within pyrite (B73398) using SAED. arxiv.org Furthermore, electron backscatter diffraction (EBSD), a related SEM-based technique, has been used to study the microstructural characteristics of the rare this compound montbrayite, revealing information about its growth and lack of mechanical defects. tandfonline.com The technique is also sensitive to crystal defects such as twinning and dislocations, which appear as characteristic features in the diffraction patterns. rruff.info

In Situ X-ray Diffraction for Phase Transformation Studies

Spectroscopic Investigations

Spectroscopic methods probe the interactions of electromagnetic radiation with this compound materials to reveal information about their vibrational properties, elemental composition, and the chemical nature of their constituent atoms.

Raman spectroscopy is a non-destructive technique that measures the inelastic scattering of light to probe the vibrational modes (phonons) of a material. The resulting Raman spectrum acts as a structural fingerprint, with the number, position, and width of the peaks corresponding to specific atomic vibrations determined by the crystal's symmetry and composition.

For gold tellurides, Raman spectroscopy can distinguish between different phases and compositions. For example, the Raman spectra of two different phases of monolayer Au₂Te, s(I) and s(II), show distinct differences; a peak at approximately 65.9 cm⁻¹ appears only in the s(II) phase, providing a clear method for identification. aps.org The Raman spectrum of calaverite (AuTe₂) is known to be complex due to its incommensurately modulated crystal structure, which results in a large number of Raman active modes. tandfonline.compolimi.it Studies on montbrayite have reported its first Raman spectra, showing that the position of the most intense peak correlates with the substitution mechanism of antimony (Sb) in the lattice; the peak is at ~90 cm⁻¹ for Sb substituting Au, and at ~64 cm⁻¹ for Sb substituting Te. mdpi.com

Calculations of phonon dispersion curves, which describe the relationship between a phonon's frequency and its momentum, can be compared with experimental Raman data to understand the lattice dynamics more deeply. researchgate.net For AuAgTe₄, phonon dispersion calculations show that Te-derived modes are distributed across the entire spectrum. researchgate.net

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that analyzes the elemental composition and the chemical and electronic state of the elements within a material. neware.net The sample is irradiated with X-rays, causing the emission of core-level electrons. The binding energy of these electrons is then measured, which is characteristic of a specific element and its oxidation state. neware.net

In the study of gold tellurides like AuTe₂, XPS is used to analyze the Au 4f and Te 3d core-level spectra. mdpi.comarxiv.org A shift in the binding energy of the Au 4f peaks in AuTe₂ (to ~84.8 eV for Au 4f₇/₂) compared to pure metallic gold (~84.0 eV) indicates a chemical interaction between gold and tellurium atoms. mdpi.comthermofisher.com This chemical shift provides evidence for the formation of the compound. mdpi.com

XPS has been central to the discussion about the valence state of gold in calaverite (AuTe₂). While early interpretations suggested a mixed-valence state of Au⁺ and Au³⁺, later XPS studies indicated a homogeneous monovalent Au⁺ (5d¹⁰) state. arxiv.org However, more recent photoemission studies have again suggested a valence state closer to Au²⁺(Te₂)2⁻, highlighting the complexity of interpreting the electronic structure of these materials. researchgate.net The technique can also identify different chemical species at interfaces, for example, distinguishing between elemental gold and this compound at a contact interface on a cadmium zinc telluride detector. researchgate.net

Table 2: Spectroscopic Data for Select this compound Compounds

Technique	Compound	Key Findings	Reference
Raman	AuTe₂ (Calaverite)	Observed peaks at 106.0, 114.1, 123.4, 138.0, 148.0, and 155.7 cm⁻¹. Complex spectrum due to incommensurate modulation.	mdpi.com
Raman	(Au,Sb)₂Te₃ (Montbrayite)	High-intensity peak position depends on Sb substitution: ~90 cm⁻¹ (Sb→Au) vs. ~64 cm⁻¹ (Sb→Te).	mdpi.com
XPS	AuTe₂ (Calaverite)	Au 4f₇/₂ binding energy at ~84.8 eV, shifted from metallic Au (84.0 eV), indicating Au-Te bonding. Te 3d₅/₂ at ~573.2 eV.	mdpi.com
XPS	AuTe	Identified with a Au 4f₇/₂ binding energy of 84.2 eV, distinct from elemental Au at 84.0 eV.	researchgate.net

Secondary Ion Mass Spectrometry (SIMS) for Trace Element Distribution

Secondary Ion Mass Spectrometry (SIMS) is a highly sensitive surface analysis technique capable of detecting trace elements in the parts-per-billion range. gfz.de It operates by bombarding a sample surface with a focused primary ion beam, which causes the sputtering of secondary ions from the sample. These secondary ions are then analyzed by a mass spectrometer to determine the elemental and isotopic composition of the surface. gfz.de

In the context of this compound minerals, SIMS is invaluable for mapping the distribution of trace elements. Research on auriferous pyrite has utilized SIMS imaging to reveal concentric and sectorial zoning of elements such as gold (Au), copper (Cu), silver (Ag), arsenic (As), selenium (Se), and tellurium (Te). geoscienceworld.org This detailed elemental mapping helps to understand the crystallographic controls on trace element incorporation and can reveal antithetic relationships between elements, such as gold and arsenic. geoscienceworld.org The high sensitivity of SIMS allows for the identification of whether gold is present in solid solution within a mineral matrix or as discrete nanoparticles. researchgate.net For quantitative analysis, the preparation of standards, often through ion implantation of the elements of interest into the material matrix, is a critical step. dtic.mil

Key Findings from SIMS Analysis of Gold-Bearing Minerals:

Finding	Significance	Reference
Concentric and sectorial zoning of Au, Cu, Ag, As, Se, and Te in pyrite	Reveals crystallographic controls on element incorporation during mineral growth	geoscienceworld.org
Antithetic relationship between Au and As	Suggests different mechanisms for gold incorporation, such as coupled substitution with Cu	geoscienceworld.org
High sensitivity detection of trace elements	Enables differentiation between solid solution and nanoparticle forms of gold	researchgate.net

Microscopic and Surface Science Techniques

A combination of microscopic and surface science techniques is employed to investigate the morphology, topography, and elemental composition of this compound materials at various length scales.

Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides three-dimensional topographical information of a sample's surface. It works by scanning a sharp tip over the surface and measuring the forces between the tip and the sample. Recent studies on the growth of this compound (AuTe₂) thin films have utilized AFM to characterize their morphology. mdpi.comresearchgate.net

For instance, AFM analysis of AuTe₂ films grown on different thicknesses of gold substrates revealed the formation of compact granular grains. mdpi.com The average grain size and root mean square (RMS) roughness were found to vary with the initial gold substrate thickness. mdpi.com In one study, AuTe₂ films grown from 10 nm and 5 nm thick gold substrates exhibited average grain sizes of 142 ± 14 nm and 78 ± 9 nm, respectively, with corresponding RMS roughness values of 22.2 ± 1.4 nm and 10.0 ± 0.6 nm. mdpi.com These findings demonstrate the capability of AFM to provide detailed quantitative data on the surface features of this compound materials. mdpi.comresearchgate.netresearchgate.net

AFM Data for AuTe₂ Thin Films:

Initial Au Substrate Thickness	Average Grain Size	RMS Roughness
10 nm	142 ± 14 nm	22.2 ± 1.4 nm
5 nm	78 ± 9 nm	10.0 ± 0.6 nm

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful electron microscopy techniques for visualizing the microstructure of materials. SEM provides high-resolution images of a sample's surface by scanning it with a focused beam of electrons, while TEM transmits electrons through an ultrathin sample to reveal its internal structure. measurlabs.comnih.gov

In the study of gold-bearing ores, SEM is often used to identify the location of telluride minerals within the rock matrix. mdpi.com For instance, in the Sanhetun tellurium-gold deposit, tellurides were initially identified using a TESCAN MIRA3-XMU scanning electron microscope before further analysis. mdpi.com SEM can provide images of features down to the nanometer scale, making it suitable for observing the morphology of this compound grains and their association with other minerals. nrel.gov

TEM offers even higher resolution than SEM, capable of imaging features down to the atomic scale. measurlabs.comnih.gov This makes it an ideal tool for analyzing the internal structure of this compound nanoparticles and identifying crystal defects. While SEM is used for surface imaging, TEM provides detailed information about the interior of the material. measurlabs.com

Energy Dispersive Spectroscopy (EDS or EDX) is an analytical technique often coupled with SEM or TEM to perform elemental analysis. nrel.govjeol.com When the electron beam interacts with the sample, it generates characteristic X-rays whose energies are unique to each element. By detecting and analyzing these X-rays, EDS can create elemental maps that show the spatial distribution of different elements within the sample. jeol.comdiva-portal.org

In the analysis of this compound ores, EDS is crucial for confirming the elemental composition of identified mineral grains. mdpi.commdpi.com For example, EDS point analyses can be conducted on small grains identified by SEM to confirm the presence of gold and tellurium. mdpi.com Elemental mapping with EDS provides a visual representation of how elements are distributed, which is essential for understanding the mineral associations and the potential for gold recovery. diva-portal.orgresearchgate.net

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) for Microstructural and Nanoscale Analysis

Specialized Characterization for Material Properties

Beyond structural and elemental analysis, specialized techniques are required to characterize specific properties of this compound materials, particularly in their nanoparticle form.

Analytical Ultracentrifugation (AUC) is a powerful technique for characterizing nanoparticles in a solution. nih.govmdpi.com It subjects a sample to a strong centrifugal field, causing the nanoparticles to sediment at a rate that is dependent on their size, shape, and density. mdpi.com By monitoring the sedimentation process, AUC can provide detailed information about the size and shape distribution of nanoparticles. nih.govmdpi.com

The use of a multiwavelength detector in AUC enhances its capability, allowing for the simultaneous analysis of size, shape anisotropy, and optical properties in a single experiment. nih.govmdpi.com This is particularly valuable for complex systems like gold nanorods, where both size and shape influence their properties. nih.govd-nb.info While direct studies on this compound nanoparticles using this specific technique are not widely reported in the provided context, the principles demonstrated with gold and cadmium telluride (CdTe) nanoparticles are directly applicable. nih.gov For instance, AUC has been used to differentiate between different species of gold nanorods and to evaluate aggregate formation with high accuracy. nih.gov This technique holds significant potential for the detailed characterization of this compound nanoparticle systems, providing insights into their size and shape dispersity which are crucial for various applications. d-nb.infonist.gov

Electron Probe Microanalysis (EPMA) for Quantitative Mineral Chemistry

Electron Probe Microanalysis (EPMA) is a non-destructive analytical technique used for determining the precise chemical composition of minute solid samples. carleton.edu The method involves bombarding a focused area of a sample with an electron beam, which causes the atoms within the sample to emit characteristic X-rays. By measuring the wavelengths and intensities of these X-rays, a quantitative analysis of the elemental composition can be achieved with a high degree of accuracy and a spatial resolution typically on the micron scale. carleton.edu In mineralogy, EPMA is an indispensable tool for the in situ analysis of minerals, allowing for the determination of complex chemical variations within individual grains. carleton.edu

For this compound materials, EPMA provides the foundational data for quantitative mineral chemistry. It enables researchers to accurately measure the weight percent (wt%) of gold (Au), tellurium (Te), silver (Ag), and other minor or trace elements within specific telluride minerals. This quantitative data is crucial for identifying the mineral species, determining their stoichiometry, and understanding the extent of elemental substitutions, such as the common replacement of gold by silver.

Detailed research findings from various gold deposits demonstrate the power of EPMA in characterizing gold tellurides. For instance, studies on minerals from the Lianzigou gold deposit in China provide precise compositional ranges. mdpi.com

Interactive Table: EPMA Compositional Data for this compound Minerals from the Lianzigou Deposit

Mineral	Formula	Element	Composition (wt%)	Average (wt%)	Calculated Formula (Average)	Source
Calaverite	AuTe₂	Au	36.82–38.65	37.73	Au₀.₈₅Ag₀.₁₃Te₂.₀₀	mdpi.com
Ag	2.51–3.57	3.04	mdpi.com
Te	56.52–57.90	57.21	mdpi.com
Krennerite	(Au,Ag)Te₂	Au	30.13–38.50	34.99	Au₃.₂₀Ag₁.₁₁Te₈.₀₀	mdpi.com
Ag	4.50–9.90	6.67	mdpi.com
Te	55.54–58.28	36.84	mdpi.com
Petzite	Ag₃AuTe₂	Au	22.57–24.25	23.64	Ag₃.₁₄Au₁.₀₀Te₂.₀₀	mdpi.com
Ag	41.60–45.92	43.23	mdpi.com
Te	30.94–33.43	32.53	mdpi.com

The data reveals significant compositional variations even within the same mineral type, reflecting the specific geochemical conditions during ore formation. mdpi.com For example, EPMA results for calaverite (AuTe₂) showed gold content between 36.82 and 38.65 wt%, with an average silver content of 3.04 wt%. mdpi.com This quantitative data allowed for the calculation of the empirical formula Au₀.₈₅Ag₀.₁₃Te₂.₀₀, indicating minor substitution of gold by silver. mdpi.com Similarly, krennerite analyses yielded an average formula of Au₃.₂₀Ag₁.₁₁Te₈.₀₀, and petzite was determined to be Ag₃.₁₄Au₁.₀₀Te₂.₀₀. mdpi.com

Further research on the Arinem deposit in West Java also utilized EPMA to characterize its gold-bearing tellurides. scispace.com In this deposit, petzite was identified as a primary gold-bearing tellurium mineral, with EPMA measurements indicating a composition of 14.24–18.32 wt% Au, 47.96–52.74 wt% Ag, and 30.83–34.89 wt% Te. scispace.com

The technical conditions under which EPMA is conducted are standardized to ensure accuracy. Analyses are typically performed with an accelerating voltage of around 20 kV, a beam current of 20 nA, and a focused beam spot diameter of a few micrometers (e.g., 2–3 μm). mdpi.comgeoscienceworld.org These settings allow for precise measurements with detection limits for most elements down to 100 ppm or lower. The data derived from EPMA is fundamental not only for mineral identification but also for thermodynamic modeling of ore-forming processes and for understanding the paragenetic relationships between different this compound minerals and their associated assemblages. mdpi.com

Theoretical and Computational Studies of Gold Tellurides

Electronic Band Structure Calculations

The electronic band structure of a material dictates its electrical and optical properties. For gold tellurides, computational methods are crucial for calculating and interpreting these complex structures.

Density Functional Theory (DFT) for Electronic Properties and Density of States

Density Functional Theory (DFT) has emerged as a powerful tool for investigating the electronic properties of gold tellurides. arxiv.orgehu.es This first-principles method allows for the calculation of band structures and the density of states (DOS), providing a theoretical basis for understanding their metallic or semiconducting nature. arxiv.orgehu.es For instance, DFT calculations performed with the Vienna Ab initio Simulation Package (VASP) have been used to study various gold telluride systems. arxiv.orgresearchgate.net These calculations often employ the generalized gradient approximation (GGA) with the Perdew-Burke-Ernzerhof (PBE) functional for the exchange-correlation energy. arxiv.orgaip.org

Recent DFT studies on Au₂Te₃ have revealed its metallic character, characterized by a large number of bands resulting from its large unit cell and low symmetry. arxiv.org The similarity in the shape of the density of states for gold and tellurium atoms suggests covalent bonding rather than ionic, which is consistent with its metallic behavior. arxiv.org Furthermore, investigations into two-dimensional forms of gold(I) telluride (Au₂Te), specifically the s(I)- and s(II)-Au₂Te structures, have shown that s(I)-Au₂Te is a direct-gap semiconductor. aps.org The inclusion of spin-orbit coupling (SOC) in these calculations is critical due to the large atomic mass of gold and tellurium, significantly influencing the band gap values. aps.org For example, in s(I)-Au₂Te, the band gap is calculated to be 1.470 eV without SOC and decreases to 1.252 eV with SOC. aps.org

DFT is also employed to explore the potential of novel this compound compounds. For the two-dimensional this compound iodide (AuTeI) monolayer, DFT calculations predict it to be a semiconductor with an indirect bandgap. nih.gov The use of the HSE06 hybrid functional provides a more accurate bandgap of 1.78 eV, suggesting potential for photocatalytic applications. nih.gov

Ab Initio Methods for Atomic and Cluster Geometries

Ab initio methods, which are based on first principles of quantum mechanics without empirical parameters, are essential for determining the stable geometries of this compound atoms and clusters. researchgate.netglobal-sci.comnih.gov These methods, including Møller-Plesset perturbation theory (MP2) and coupled-cluster theory with single, double, and perturbative triple excitations (CCSD(T)), provide deep insights into the nature of bonding and stability. researchgate.netglobal-sci.com

Studies on small this compound clusters like AuTe, Au₂Te, and AuTe₂ have utilized the MP2 method to identify the most stable isomers. researchgate.netresearchgate.net These calculations have demonstrated that both electron correlation and relativistic effects are crucial for accurately describing the geometry and stability of these systems. researchgate.netglobal-sci.com These effects are not only responsible for the well-known gold-gold attraction but also contribute significantly to the gold-telluride interaction, which is strong enough to alter the typical structural patterns of bare gold clusters. researchgate.netglobal-sci.com

Evolutionary algorithms, such as the one implemented in the USPEX code, combined with ab initio calculations, have been successful in predicting new, stable crystal structures. aps.org This approach has been used to investigate 2D forms of Au₂Te, identifying the s(II)-Au₂Te as the global minimum structure. aps.orgresearchgate.net Such predictive power is invaluable for guiding the synthesis of new materials with desired properties.

Thermodynamic Modeling of Gold-Tellurium Systems

Thermodynamic modeling is crucial for understanding the formation, stability, and behavior of gold tellurides under various conditions, particularly in geological and materials synthesis contexts.

Phase Diagram Construction and Stability Analysis

The construction of phase diagrams for the Au-Te and related ternary systems (e.g., Au-Ag-Te, Au-Bi-Te) is fundamental to understanding the stability of different this compound phases. mdpi.comresearchgate.netresearchgate.net These diagrams map out the equilibrium phases as a function of temperature, pressure, and composition. Experimental techniques like differential scanning calorimetry (DSC) and X-ray diffraction (XRD) provide the data necessary for constructing these diagrams. researchgate.net

Due to the complexity and compositional overlap of many gold-silver telluride minerals, obtaining reliable thermodynamic data can be challenging. mdpi.com Nevertheless, studies have determined key stability points, such as the incongruent melting temperature of sylvanite (AuAgTe₄) at 354 ± 5°C and krennerite (Au₃AgTe₈) at 382 ± 5°C, providing maximum formation temperatures for these minerals. researchgate.net Thermodynamic modeling has also been applied to understand the formation of this compound melts in hydrothermal systems. researchgate.net For the Au-Bi-Te system, models show that melts can precipitate even from fluids that are undersaturated with pure gold. researchgate.net

Ab initio evolutionary searches have also contributed to stability analysis by predicting thermodynamically stable compounds. pnas.org For the Au-Te system, such calculations have confirmed the stability of AuTe₂ and Au₂Te₃ and have even predicted a previously unknown stable compound, AuTe. pnas.org

Prediction of Equilibrium Assemblages

Thermodynamic modeling allows for the prediction of equilibrium mineral assemblages under specific geological conditions. geoscienceworld.orgresearchgate.net By constructing fugacity-fugacity diagrams (e.g., log ƒ(Te₂) vs. log ƒ(S₂)), researchers can predict which minerals will be stable at certain temperatures and chemical potentials of tellurium and sulfur. mdpi.com These diagrams are essential for interpreting mineral paragenesis in ore deposits. mdpi.comepisodes.org

For example, thermodynamic calculations can explain the observed associations and antipathies between different minerals in telluride-bearing deposits. They show that the stability fields of telluride minerals are generally more restricted than those of corresponding sulfide (B99878) minerals. geoscienceworld.org However, exceptions exist, such as calaverite (AuTe₂), which has a larger stability field than AuSe. geoscienceworld.org In the context of the Kochbulak gold deposit, thermodynamic phase diagrams have been used to constrain the physicochemical conditions for the stable coexistence of various tellurides. mdpi.com The modeling of fluid-melt equilibria in the Au-Bi-Te system predicts that upon cooling, melts will transform into Bi-telluride + gold and Au-telluride + gold assemblages, which is consistent with observations in many gold ores. researchgate.net

Simulation of Structural and Electronic Phase Transitions

Gold tellurides can undergo structural and electronic phase transitions under external stimuli like pressure or strain, leading to dramatic changes in their properties. Computational simulations are a key tool for investigating and understanding these transitions.

For instance, the this compound AuTe₂ (calaverite) is known for its incommensurate crystal structure and becomes superconducting at high pressures. arxiv.org Another noble metal telluride, AuTe₂, undergoes a structural phase transition under high pressure that induces superconductivity. polimi.it

A notable example of a predicted phase transition is in monolayer gold(I) telluride (Au₂Te). aps.orgresearchgate.netdiva-portal.org Ab initio computations and evolutionary structure searches have identified two stable 2D forms, s(I)-Au₂Te and s(II)-Au₂Te. aps.orgresearchgate.net The s(II)-Au₂Te is a room-temperature topological insulator, while the s(I)-Au₂Te is a direct-gap semiconductor. aps.orgresearchgate.netdiva-portal.org Crucially, simulations show that applying a small tensile strain can transform the s(II) phase into the s(I) phase. researchgate.netdiva-portal.org This strain-induced structural phase transition from a topological insulator to a semiconductor suggests potential applications in phase-change electronic devices. researchgate.netdiva-portal.orgdiva-portal.org The mechanism of this reversible transition has been further elucidated through phonon spectra analysis and group theory. diva-portal.org

Investigations of Gold Diffusion Mechanisms within Telluride Host Lattices

The movement of atoms, or diffusion, within the crystal structure of gold tellurides is a critical factor influencing their formation, stability, and transformation. Theoretical and computational studies, particularly those employing first-principles calculations based on density functional theory (DFT), provide atomic-level insights into these diffusion mechanisms. While extensive research has been conducted on gold diffusion in other telluride systems, such as bismuth telluride (Bi₂Te₃), direct computational investigations focused solely on the diffusion pathways and energy barriers of gold within its own telluride mineral lattices, like calaverite (AuTe₂) and sylvanite (AuAgTe₄), are more specialized. However, existing theoretical studies on the structural and electronic properties of these minerals offer significant clues about the nature of gold mobility.

Recent computational work has delved into the complex crystal structures of gold tellurides, which is foundational to understanding diffusion. For instance, ab initio evolutionary searches have been used to investigate the stability of compounds in the gold-tellurium system. nih.gov These studies not only confirm the stability of known phases like calaverite (AuTe₂) but also predict new, as-yet-unsynthesized stable compounds such as AuTe. nih.gov The theoretical explanation for the unique incommensurate crystal structure of calaverite involves a negative charge-transfer energy and self-doping, with electron holes primarily located in the tellurium 5p bands. nih.gov This electronic configuration and the resulting complex atomic arrangement inherently govern the potential pathways and energy landscapes for atomic diffusion.

In the case of sylvanite (AuAgTe₄), a gold-silver telluride, first-principles calculations have been employed to explore its behavior under pressure. mdpi.com These studies have revealed a pressure-induced structural phase transition from a monoclinic P2/c to a P2/m phase at approximately 5 GPa. mdpi.com Such a phase transition involves the collective movement and rearrangement of atoms within the lattice, providing insights into possible diffusion coordinates and the relative ease with which atoms can be displaced from their equilibrium positions. The transformation of sylvanite to a gold-silver alloy under hydrothermal conditions is understood to be a complex process that involves the interplay of dissolution-reprecipitation reactions and solid-state diffusion. wikipedia.org The fact that cation diffusion in sylvanite is considered significant at temperatures above 145°C on laboratory timescales underscores the importance of atomic mobility in this mineral.

The compositional and structural complexity of gold-silver tellurides, such as the variable gold-to-silver ratio in sylvanite, adds another layer to the study of diffusion. The random or ordered distribution of silver atoms in the crystal structure can influence the local electronic environment and bonding, which in turn would affect the energy barriers for gold atom diffusion.

While direct computational data on diffusion coefficients and activation energies for gold in its telluride minerals remain a developing area of research, the existing theoretical work on their structural and electronic properties provides a solid foundation for understanding the fundamental principles that govern these diffusion mechanisms.

Research Finding	Investigated Compound(s)	Computational Method	Reference(s)
Prediction of a stable AuTe compound and explanation of calaverite's incommensurate structure.	Calaverite (AuTe₂), AuTe	Ab initio evolutionary search	nih.gov
Investigation of a pressure-induced structural phase transition from P2/c to P2/m phase.	Sylvanite (AuAgTe₄)	First-principles calculations	mdpi.com
Solid-state diffusion is a significant process in the hydrothermal transformation of sylvanite.	Sylvanite (AuAgTe₄)	Experimental with theoretical interpretation	wikipedia.org
Oxygen diffusion through porous gold is likely important in the oxidative transformation of calaverite.	Calaverite (AuTe₂)	Experimental with theoretical interpretation
The distribution of silver atoms affects the valence fluctuations of gold, which would influence atomic mobility.	Calaverite (AuTe₂)	Theoretical analysis

Functional Properties and Advanced Applications of Gold Tellurides

Thermoelectric Performance Evaluation

Thermoelectric materials can convert heat energy into electrical energy and vice versa, making them crucial for waste heat recovery and solid-state cooling applications. The efficiency of a thermoelectric material is determined by a dimensionless figure of merit, ZT, which is a function of the Seebeck coefficient (S), electrical resistivity (ρ), thermal conductivity (κ), and absolute temperature (T) (ZT = S²T/ρκ). fishersci.noamericanelements.com Gold tellurides exhibit a combination of properties that make them promising candidates for thermoelectric applications. nih.govamericanelements.com

Seebeck Coefficient Analysis

The Seebeck coefficient, or thermopower, measures the voltage generated in a material in response to a temperature gradient. nih.gov For polycrystalline bulk samples of gold ditelluride (AuTe₂), the Seebeck coefficient is negative, indicating that electrons are the majority charge carriers. The absolute values reported are modest, staying below 50 μV/K in a temperature range from room temperature to 600K. fishersci.no While general statements suggest that noble metal tellurides like gold telluride possess a high Seebeck coefficient, specific measurements for pure AuTe₂ show lower values. uni.lufishersci.no It is noteworthy that composite materials, such as bismuth telluride (Bi₂Te₃) doped with gold nanoparticles, have demonstrated a significantly enhanced absolute Seebeck coefficient of approximately -380 μV/K. nih.gov

Thermal Conductivity Characteristics

Low thermal conductivity is essential for maintaining the temperature gradient necessary for thermoelectric power generation. Gold tellurides are often cited as having low thermal conductivity. uni.lunih.govamericanelements.com However, experimental data for polycrystalline AuTe₂ shows a thermal conductivity of 2.64 W·m⁻¹·K⁻¹ at room temperature, which is not exceptionally low compared to state-of-the-art thermoelectric materials. fishersci.no This value also tends to increase slightly with temperature. fishersci.no The relatively high thermal conductivity in its pure polycrystalline form can be a limiting factor for its thermoelectric performance.

Optimization of Thermoelectric Figure of Merit (ZT)

Thermoelectric Properties of Polycrystalline AuTe₂

Property	Value	Temperature
Electrical Resistivity (ρ)	4.07×10⁻⁶ Ωm	Room Temperature
Seebeck Coefficient (S)	< 50 μV/K (negative)	Room Temp. to 600K
Thermal Conductivity (κ)	2.64 W·m⁻¹·K⁻¹	Room Temperature
Max. Figure of Merit (ZT)	0.09	~450K

Superconducting Phenomena

Beyond thermoelectrics, gold tellurides exhibit fascinating quantum phenomena, most notably superconductivity under specific conditions. Superconductivity is a state of zero electrical resistance and the expulsion of magnetic fields.

Pressure-Induced Superconductivity in Gold Tellurides

The naturally occurring this compound mineral calaverite (AuTe₂) has been shown to become a superconductor when subjected to high pressure. nih.govfishersci.be This phenomenon is induced by a structural phase transition. uni.lunih.gov At ambient pressure, AuTe₂ has a complex, incommensurately modulated crystal structure. fishersci.be Under pressure, it transitions to a more symmetric, homogeneous metallic state. easychem.org

Specifically, superconductivity emerges in AuTe₂ at a pressure of approximately 2.3 GPa, with a critical temperature (Tc) of about 4 K. easychem.orgguidechem.com This pressure-induced superconducting phase has been identified as having a P3m1 crystal structure. guidechem.com Doping AuTe₂ with elements like platinum or palladium can also induce a similar dimer-breaking structural change and result in superconductivity without the need for external pressure. uni.luguidechem.com

Other this compound compounds also exhibit pressure-induced superconductivity. Sylvanite (AuAgTe₄), a compound where silver replaces half of the gold in AuTe₂, undergoes a structural phase transition and becomes superconducting in a pressure range of 4–6 GPa. easychem.org Furthermore, the van der Waals compound AuTe₂Br shows a superconducting transition that begins at an even higher pressure of around 19 GPa and persists up to at least 51 GPa. wikipedia.org

Pressure-Induced Superconductivity in Gold Tellurides

Compound	Onset Pressure for Superconductivity	Critical Temperature (Tc)
Gold Ditelluride (AuTe₂)	~2.3 GPa	~4 K
Sylvanite (AuAgTe₄)	4-6 GPa	Not specified
This compound Bromide (AuTe₂Br)	~19 GPa	Not specified

Effects of Alloying and Doping (e.g., Platinum, Palladium) on Superconductivity

This compound, specifically in the form of AuTe₂, is a material of significant interest in the field of superconductivity. mdpi.comresearchgate.netpolimi.it Research has demonstrated that while naturally occurring this compound (calaverite) is a metal, it can be induced to become superconducting under certain conditions. pnas.orgrsc.org Applying high pressure can trigger a structural phase transition that results in superconductivity. mdpi.comresearchgate.netresearchgate.net

A more targeted approach to inducing this state involves doping the this compound with other noble metals such as platinum (Pt) and palladium (Pd). mdpi.comresearchgate.netpnas.orgresearchgate.net This process of doping leads to a phenomenon described as dimer-breaking-induced superconductivity. mdpi.comresearchgate.netresearchgate.net The introduction of Pt or Pd atoms into the AuTe₂ crystal lattice alters its electronic structure, creating the necessary conditions for the material to exhibit superconductivity at low temperatures. pnas.orgresearchgate.net For instance, AuTe₂ doped with Pt or Pd has been shown to become superconducting with a critical temperature of approximately 4 K. pnas.org

Material	Condition	Effect	Reference
This compound (AuTe₂)	High Pressure	Induces superconductivity	mdpi.comresearchgate.netresearchgate.net
This compound (AuTe₂)	Platinum (Pt) Doping	Induces superconductivity	mdpi.compnas.orgresearchgate.net
This compound (AuTe₂)	Palladium (Pd) Doping	Induces superconductivity	mdpi.compnas.orgresearchgate.net

Optoelectronic Device Integration

Gold tellurides are recognized for their potential in various technological fields, including optoelectronics. mdpi.compolimi.it Their unique properties make them suitable for advanced optical applications and solar energy technologies. americanelements.comamericanelements.com The development of this compound quantum dots, which are charged, water-soluble nanocrystals, further expands their applicability. These quantum dots can emit light across a narrow spectrum, making them candidates for specialized optical devices. americanelements.comamericanelements.com Additionally, core-shell nanoparticles, such as those combining gold with zinc telluride (Au-ZnTe) or cadmium selenide (B1212193) (Au-CdSe), have been designed for use in optoelectronic and photovoltaic devices. researchgate.net

The potential of gold tellurides extends into the realm of nanoelectronics. mdpi.com Two-dimensional (2D) forms of gold(I) telluride (Au₂Te) are particularly promising. aps.orgarxiv.org Researchers have identified two stable 2D structures of Au₂Te, one of which is a direct-gap semiconductor with high carrier mobility, and the other is a topological insulator at room temperature. aps.orgarxiv.org A structural phase transition between these two states can be induced by applying a small amount of tensile strain. aps.orgarxiv.org This capability for a phase change from a topological insulator to a semiconductor makes 2D Au₂Te a candidate for innovative phase-change electronic devices. aps.orgarxiv.org

A significant area of research is the application of two-dimensional this compound iodide (AuTeI) monolayers in photocatalysis. mdpi.comnih.govresearchgate.net While bulk AuTeI has a bandgap that is too small for effective water splitting, its monolayer form exhibits properties that make it a promising photocatalyst for this purpose. mdpi.comnih.govresearchgate.net

The quantum confinement effect in the 2D monolayer increases its bandgap. mdpi.comnih.govresearchgate.net Crucially, the positions of the conduction band minimum (CBM) and valence band maximum (VBM) in the 2D AuTeI monolayer align perfectly with the reduction and oxidation potentials of water. mdpi.comnih.gov This alignment is a critical requirement for a material to be able to drive the water-splitting reaction using light. mdpi.comnih.gov

Furthermore, theoretical calculations show that the 2D AuTeI monolayer has a low exciton (B1674681) binding energy of 0.35 eV. mdpi.comnih.govresearchgate.net This suggests that the electron-hole pairs generated by light absorption can be separated efficiently, which is vital for a high photocatalytic efficiency. mdpi.comnih.govresearchgate.net These characteristics highlight the potential of this experimentally accessible 2D material for producing hydrogen through photocatalytic water splitting. mdpi.comnih.gov

Material	Property	Significance for Water Splitting	Reference
2D AuTeI Monolayer	Larger bandgap due to quantum confinement	Enables absorption of visible light	mdpi.comnih.govresearchgate.net
2D AuTeI Monolayer	Band edge positions fit water redox potentials	Allows for both water oxidation and reduction	mdpi.comnih.gov
2D AuTeI Monolayer	Low exciton binding energy (0.35 eV)	Promotes efficient electron-hole separation	mdpi.comnih.govresearchgate.net

Potential in Nanoelectronic Devices

Catalytic Activity Assessment

Noble metal tellurides are gaining attention for their potential in catalytic applications. mdpi.com Porous gold, which possesses a large surface area beneficial for catalysis, can be fabricated by selectively removing tellurium from this compound minerals. mdpi.com This suggests an indirect route to harnessing gold-based materials for catalysis and energy storage. mdpi.com

While research into the direct use of this compound in energy storage systems like lithium-oxygen batteries is not widely documented, related compounds have shown promise. For instance, silver telluride has been identified as an effective catalyst in lithium-oxygen batteries. researchgate.netpolimi.it The potential for this compound-derived materials in this area is an active field of interest. Porous gold, which can be synthesized via the de-alloying of gold tellurides, is noted for its potential in energy storage applications, owing to its high surface area and catalytic properties. mdpi.com

The catalytic utility of gold tellurides is often linked to their transformation under specific chemical conditions. A primary mechanism involves an interface-coupled dissolution-reprecipitation reaction. mdpi.comresearchgate.net In this process, when gold-telluride minerals are exposed to certain fluids, the tellurium is oxidized and selectively leached into the solution. mdpi.comresearchgate.net This leaves behind a porous structure of pure gold or a gold-silver alloy, which then acts as the catalytic material. mdpi.comresearchgate.net

For example, in the presence of hydrothermal fluids, telluride minerals like calaverite and krennerite dissolve at the reaction interface, leading to the immediate precipitation and growth of gold filaments. mdpi.comresearchgate.net The tellurium is oxidized to Te(IV) and is removed into the bulk solution. researchgate.net Another studied mechanism involves the leaching of tellurium from concentrates using a cooperative Na₂S + NaOH solution, which converts the tellurium into soluble thio-tellurite complexes. frontiersin.org This selective removal of tellurium is a key pathway for creating catalytically active gold structures from telluride precursors. mdpi.com

Geochemistry and Mineralogy of Gold Telluride Deposits

Mineral Assemblages and Paragenesis in Gold Telluride Ores

The suite of minerals present in this compound ores and the sequence in which they formed (paragenesis) are crucial for deciphering the deposit's history. These ores typically feature a complex assemblage of tellurides, native metals, sulfides, and various gangue minerals. rruff.infosmedg.org.auarizona.edu

Gold in these deposits can exist as native gold or be chemically bound within telluride minerals. A hallmark of these deposits is the intimate association of various telluride minerals.

Native Gold: Free gold is commonly found in close association with gold-silver tellurides. epa.wa.gov.auresearchgate.net Paragenetic studies from some deposits suggest that an early, gold-rich stage dominated by minerals like calaverite and native gold was followed by a later, silver-rich stage. rruff.infogeoscienceworld.org In other instances, native gold may be superimposed on earlier-formed tellurides or precipitate before the fluid becomes saturated in tellurium. researchgate.net In some deposits, such as the Dongping deposit in China, over 90% of the gold is in its native form. tandfonline.com

Silver Tellurides: Minerals rich in silver are frequent constituents. Hessite (Ag₂Te) and petzite (Ag₃AuTe₂) are commonly observed in assemblages with the primary gold tellurides, calaverite (AuTe₂) and sylvanite (AuAgTe₄). rruff.infomdpi.comgeoscienceworld.org The presence of these different tellurides often delineates distinct stages of mineralization, reflecting changes in the relative activities of gold, silver, and tellurium in the ore-forming fluid. rruff.infogeoscienceworld.org

Bismuth Tellurides: The association with bismuth tellurides, such as tellurobismuthite (Bi₂Te₃) and tetradymite (Bi₂Te₂S), is particularly prominent in certain deposit types, including orogenic and skarn systems. smedg.org.auepisodes.org In some cases, the telluride signature of a deposit is primarily expressed through an abundance of bismuth tellurides rather than gold-silver tellurides. episodes.org Laser-ablation ICP-MS analyses have shown that these bismuth tellurides can carry significant concentrations of gold, sometimes up to hundreds of parts per million. episodes.orgconfex.com

Other Tellurides: Lead and mercury tellurides, altaite (PbTe) and coloradoite (HgTe) respectively, are also common accessory minerals in these assemblages. rruff.infoepa.wa.gov.aumdpi.com

The following table summarizes common telluride minerals found in these deposits.

Mineral Name	Chemical Formula	Key Elements
Calaverite	AuTe₂	Gold, Tellurium
Krennerite	(Au,Ag)Te₂	Gold, Silver, Tellurium
Sylvanite	AuAgTe₄	Gold, Silver, Tellurium
Petzite	Ag₃AuTe₂	Silver, Gold, Tellurium
Hessite	Ag₂Te	Silver, Tellurium
Tellurobismuthite	Bi₂Te₃	Bismuth, Tellurium
Altaite	PbTe	Lead, Tellurium
Coloradoite	HgTe	Mercury, Tellurium

This table is generated based on information from multiple sources. rruff.infosmedg.org.auepa.wa.gov.auresearchgate.netgeoscienceworld.orgmdpi.comgeoscienceworld.orgscispace.commdpi.com

This compound mineralization does not occur in isolation and is consistently associated with specific sulfide (B99878) and gangue minerals.

Sulfide Minerals: Pyrite (B73398) (FeS₂) is the most prevalent sulfide mineral and often plays a crucial role in the depositional process. rruff.infogeoscienceworld.orgtandfonline.com Gold and telluride minerals frequently occur as inclusions within pyrite grains or as fillings in fractures that cut across them. arizona.edumdpi.com Other common sulfides include chalcopyrite (CuFeS₂), sphalerite (ZnS), galena (PbS), and arsenopyrite (B74077) (FeAsS). rruff.infogeoscienceworld.orgtandfonline.comgeoscienceworld.orgscispace.com In many deposits, telluride minerals are found as small, droplet-shaped inclusions within these base metal sulfides. scispace.com

Gangue Phases: The non-economic minerals that host the ore, known as gangue, are dominated by quartz (SiO₂). arizona.edugeoscienceworld.orgtandfonline.com Carbonates are also very common, including ankerite, calcite, and siderite. rruff.infoarizona.edu The alteration of the host rock surrounding the veins is a key feature, with specific alteration assemblages like ankerite-white mica-quartz-pyrite being proximal to the ore lodes. rruff.info Other associated gangue minerals can include K-feldspar, sericite, and chlorite. arizona.edutandfonline.com

Association with Native Gold and Other Telluride Minerals (e.g., Silver Tellurides, Bismuth Tellurides)

Ore Genesis and Formation Mechanisms of Gold Tellurides

The formation of this compound deposits is a multi-faceted process governed by the source of the fluids, their chemical composition, and the physical conditions that trigger mineral precipitation.

Gold tellurides are typically precipitated from low-temperature hydrothermal fluids. confex.com

Fluid Source and Transport: The ore-forming fluids are generally considered to be magmatically derived, often linked to volatile-rich alkaline magmas. episodes.orgconfex.commdpi.com Gold is typically transported in these fluids as a bisulfide complex (e.g., Au(HS)₂⁻), while tellurium is transported as various aqueous species, such as HTe⁻ or Te₂²⁻. arizona.eduresearchgate.net

Deposition Mechanisms: The precipitation of gold and tellurides from these fluids is triggered by sharp changes in physicochemical conditions. The most cited mechanism is boiling (phase separation) of the hydrothermal fluid. geoscienceworld.orgepisodes.orgconfex.com As the fluid boils, volatile components like H₂S, CO₂, and H₂Te are lost to the vapor phase. geoscienceworld.org The loss of H₂S is a primary driver for gold deposition, as it destabilizes the gold-bisulfide complexes. geoscienceworld.org Other important mechanisms include the mixing of magmatic fluids with cooler, more dilute meteoric waters and chemical reactions between the fluid and the surrounding host rocks. confex.comresearchgate.netresearchgate.net

Physicochemical Conditions: The formation of specific mineral assemblages is highly sensitive to the temperature, pH, and the fugacity (a measure of chemical potential) of oxygen (fO₂), sulfur (fS₂), and tellurium (fTe₂). arizona.edumdpi.com Fluid inclusion studies indicate that deposition typically occurs at temperatures below 300°C, often in the 160°C to 250°C range. geoscienceworld.org The fluids are generally weakly acidic to near-neutral. arizona.eduresearchgate.net A decline in tellurium fugacity over time is thought to cause the paragenetic sequence to evolve from telluride-dominant to native gold-dominant assemblages. geoscienceworld.org

Post-depositional processes can significantly alter the primary mineralogy of this compound ores. Mineral replacement reactions, driven by the infiltration of later fluids, are particularly important.

These transformations often occur via an interface-coupled dissolution-reprecipitation (CDR) mechanism. mdpi.comresearchgate.net In this process, the original telluride mineral dissolves at the fluid-mineral interface, and a new mineral immediately precipitates in its place. mdpi.comresearchgate.net For instance, gold-silver tellurides like calaverite and krennerite can be replaced by a porous, "mustard" gold alloy. mdpi.comdntb.gov.ua The tellurium is oxidized and removed from the site by the fluid, while the gold precipitates locally, often preserving the original shape of the telluride grain in a feature known as a pseudomorph. mdpi.comresearchgate.net

The replacement of silver-bearing tellurides like sylvanite is more complex and can proceed through multiple steps involving the formation of metastable intermediate phases before a stable assemblage is reached. mdpi.com These reactions highlight that the textures and mineral assemblages observed in deposits are not always primary, but the result of later fluid-rock interaction.

The mineral assemblages seen in this compound deposits often represent a final, lower-temperature state that has evolved significantly during cooling from initial depositional temperatures. episodes.orgresearchgate.net Primary depositional features are frequently obliterated by subsequent recrystallization and exsolution events. episodes.orgresearchgate.net

High-temperature, metastable solid-solution minerals that are stable at the time of formation can break down into an intimate intergrowth of two or more stable, lower-temperature minerals as the deposit slowly cools. mdpi.com A classic example occurs in the Au-Ag-Te system, where high-temperature (>300°C) phases can decompose at temperatures below 120°C. episodes.orgresearchgate.net This process can result in stable assemblages like hessite-sylvanite forming from the breakdown of a single, higher-temperature precursor. episodes.orgresearchgate.net Consequently, certain observed mineral pairings, such as hessite-petzite, may not represent the initial conditions of ore formation but are rather the products of the breakdown of these metastable solid solutions during cooling. mdpi.com

Mineral Replacement Reactions and Kinetics in Telluride Systems

Genetic Models of Telluride-Rich Gold Deposits

This compound deposits are not classified as a single, distinct type but are rather a feature of various gold deposit models where tellurium is significantly enriched. mdpi.com This enrichment is observed across a wide spectrum of deposit types, including epithermal, orogenic, intrusion-related, gold-rich volcanogenic massive sulfide (VMS), porphyry gold-copper, and gold skarn systems. mdpi.comepisodes.orgresearchgate.netsmedg.org.au In these deposits, a notable portion of the gold can be present as gold-silver tellurides or as native gold that is paragenetically associated with tellurides of other elements, particularly bismuth. episodes.orgresearchgate.net The genetic models for these deposits seek to explain the source of the metals and tellurium, the nature of the transporting fluids, and the mechanisms that cause the precipitation of this compound minerals.

Epithermal Deposits (e.g., Low-Sulfidation, High-Sulfidation Systems)

Epithermal deposits form at shallow crustal levels, typically less than 1.5 kilometers deep, from hydrothermal fluids at temperatures generally below 300°C. researchgate.netgeoscienceworld.orggeokniga.org They are broadly classified into low-sulfidation and high-sulfidation types based on the chemical characteristics of the ore-forming fluids, which in turn influences the associated alteration and mineral assemblages. geokniga.orggeoscienceworld.org

Low-Sulfidation (LS) Systems: Low-sulfidation epithermal deposits are formed from fluids that are near-neutral in pH and are in a reduced state. researchgate.netgeokniga.orgutah.edu These fluids are often dominated by meteoric water, though they contain components like sulfur and carbon from magmatic sources. geoscienceworld.org The characteristic alteration assemblage includes quartz, adularia, sericite (or illite), and carbonates. geoscienceworld.orgutah.edu In these systems, gold is typically transported as a bisulfide complex, Au(HS)₂⁻. utah.edu Boiling is considered a crucial mechanism for the precipitation of gold and tellurides, as the loss of H₂S from the fluid destabilizes the gold-bisulfide complexes. utah.edu Many significant gold-telluride deposits, such as the Cripple Creek deposit in Colorado, are classified as alkaline-related, low-sulfidation epithermal systems. mdpi.comgeoscienceworld.org

High-Sulfidation (HS) Systems: High-sulfidation epithermal deposits are formed from highly acidic and oxidizing fluids. geoscienceworld.orggeoscienceworld.org These fluids originate from the absorption of magmatic volatiles (like SO₂ and HCl) into groundwater. researchgate.netgeoscienceworld.org This process creates intensely acidic conditions that lead to a characteristic advanced argillic alteration assemblage, featuring minerals like quartz, alunite, kaolinite, dickite, and pyrophyllite. geoscienceworld.orggeokniga.org Gold in these systems may be transported by chloride complexes. geoscienceworld.org While less commonly associated with major telluride deposits than LS systems, telluride minerals are also documented in high-sulfidation environments. mdpi.comepisodes.org

Porphyry-Related and Au-Skarn Environments

Porphyry-Related Deposits: Telluride enrichment is a known feature in some porphyry gold (Au) and gold-copper (Au-Cu) deposits. episodes.orgresearchgate.net These large-scale systems are centered on intrusive porphyritic stocks. Epithermal deposits can be genetically and spatially linked to deeper porphyry systems, sometimes representing the upper or distal parts of a larger magmatic-hydrothermal continuum. episodes.org The distribution of telluride minerals can serve as a tool for understanding the zonation within these extensive porphyry-epithermal orefields. researchgate.net For instance, in the Rhodope Province of southeastern Europe, tellurides are found throughout the entire porphyry-epithermal system. researchgate.net

Au-Skarn Environments: Gold skarns are carbonate-replacement deposits typically formed at the contact between a plutonic intrusion and carbonate wall rocks. gov.bc.ca They are often genetically associated with plutons in subduction-related settings and show a strong spatial and temporal link with porphyry copper provinces. gov.bc.ca A defining characteristic of many gold skarns is a distinct geochemical signature of gold, bismuth, and tellurium (Au-Bi-Te). researchgate.netgov.bc.ca In these deposits, gold is commonly microscopic and intimately associated with bismuth tellurides and arsenopyrite. gov.bc.ca

Crustal and Mantle Sources of Tellurium in Ore-Forming Fluids

The origin of the high concentrations of tellurium required to form these deposits is a subject of ongoing research, with evidence pointing to contributions from both the Earth's mantle and crust.

Mantle Sources: A prominent theory links tellurium enrichment to volatile-rich fluids associated with alkaline magmatism, which is often sourced from the mantle. mdpi.commdpi.com One proposed mechanism involves the melting of Te-rich oceanic sediments that have been carried into the mantle via subduction. episodes.org Isotopic studies, particularly of noble gases, lend strong support to a mantle connection. For example, fluid inclusions in ore minerals from some Te-rich epithermal deposits contain a significant proportion of mantle-derived helium, suggesting that mantle volatiles played a key role in the ore-forming system. geoscienceworld.orgresearchgate.net It is proposed that post-subduction magmas can act as carriers, transporting metal- and tellurium-rich sulfide cargoes from a previously metasomatized (enriched) subcontinental lithospheric mantle into the upper crust. nih.gov This is consistent with the observation that the abundance of tellurium is generally higher in the mantle than in the crust. researchgate.net

Crustal Sources: While mantle sources are significant, crustal sources can also contribute to the tellurium budget of an ore deposit. Ore-forming fluids, including those of meteoric origin, can leach tellurium and other metals from crustal rocks as they circulate through the Earth's crust. geoscienceworld.org Some deposits have lead isotope compositions that suggest the involvement of crustally contaminated magmas or the leaching of older crustal rocks. geoscienceworld.org Furthermore, some hydrothermal systems are thought to be dominated by metamorphic fluids of crustal origin, which could also mobilize tellurium. researchgate.net It is likely that in many systems, a combination of both mantle and crustal sources is responsible for the observed tellurium enrichment.

Spatial Distribution and Zonation of Gold Tellurides within Ore Bodies

The distribution of gold tellurides within an ore deposit can be either systematic, showing clear zonation patterns, or seemingly random, depending on the specific geology and formation history of the deposit.

In some deposits, such as the Golden Mile in Kalgoorlie, Australia, there appears to be no large-scale, systematic distribution of telluride minerals within a particular ore lode. rruff.info However, on a smaller scale, a paragenetic sequence is often observed, reflecting the evolution of the ore-forming fluid. At the Golden Mile, an early, higher-temperature, gold-rich telluride stage was followed by a later, lower-temperature, silver-rich telluride stage. rruff.info A similar paragenetic sequence is seen in the Kochbulak deposit, where mineralization progressed from altaite and calaverite to bismuth tellurides and finally to silver tellurides. mdpi.com

In contrast, other deposits exhibit distinct spatial zonation. A model for some epithermal systems proposes that highly volatile elements like tellurium can be transported in a vapor phase, separating from the main hydrothermal liquid during boiling. episodes.orgresearchgate.net This can lead to the formation of a low-grade gold-telluride zone in the upper parts of a vein system, effectively forming a cap over the main, higher-grade gold mineralization below. episodes.orgresearchgate.net

However, not all deposits conform to this simple zonation model. The Săcărâmb deposit in Romania, for instance, shows a more complex pattern where native gold and various tellurides are present throughout a vertical kilometer of the hydrothermal system. episodes.orgresearchgate.net In this case, gold-silver tellurides are more dominant in the upper levels, while bismuth tellurides become more abundant at depth. episodes.org In other cases, the richest ore is found in the center of an orebody, as seen in the Lianzigou deposit where high-grade quartz vein-type ore is often enveloped by lower-grade altered-rock ore. mdpi.com The structural setting is also a critical control, with the richest ore bodies often located at the intersection of faults or in other zones of high permeability. geoscienceworld.orgscielo.org.co

Extraction Metallurgy and Processing of Gold Telluride Ores

Refractory Characteristics of Gold Telluride Ores in Conventional Processing

This compound ores are considered refractory because the gold is chemically bound to tellurium, forming minerals such as calaverite (AuTe₂), krennerite ((Au,Ag)Te₂), and sylvanite (AgAuTe₄). These gold-silver telluride minerals are not efficiently leached by standard cyanide solutions under conventional processing conditions. researchgate.netmdpi.com The slow dissolution kinetics of these minerals in cyanide solutions is a primary reason for their refractory behavior. 911metallurgist.comsgs.com

The presence of other sulfide (B99878) minerals, like pyrite (B73398) and arsenopyrite (B74077), which are often associated with gold tellurides, further complicates processing. 911metallurgist.com911metallurgist.com These sulfides can consume cyanide and oxygen, reducing the efficiency of the leaching process for any liberated gold. sgs.com The degree of refractoriness is dependent on the specific telluride mineral present and its association with other minerals in the ore. 911metallurgist.com

Due to the brittle nature of this compound minerals, they can easily form fine particles, or "slimes," during grinding. xinhaimining.com This can lead to difficulties in downstream processes like flotation and leaching. xinhaimining.com

Pretreatment Strategies for Enhanced Gold Recovery

To overcome the refractory nature of this compound ores, various pretreatment strategies are employed to break down the telluride minerals and liberate the gold, making it amenable to subsequent leaching.

Roasting is a long-established pretreatment method for refractory gold ores, including those containing tellurides. 911metallurgist.com This process involves heating the ore or concentrate to high temperatures, typically at or above 800°C, in the presence of air. researchgate.netmdpi.com The high temperatures cause the decomposition of the this compound minerals, converting the gold into a metallic state that is readily soluble in cyanide. However, roasting raises environmental concerns due to the potential release of volatile and toxic tellurium compounds into the atmosphere. mdpi.comresearchgate.net

Pressure oxidation (POX) is a hydrometallurgical pretreatment process that has been successfully applied to refractory gold ores. In this process, the ore slurry is subjected to high temperatures (typically 180-230°C) and pressures in an autoclave with the injection of oxygen. These conditions promote the oxidation of sulfide minerals and the decomposition of gold tellurides, liberating the gold for subsequent cyanidation.

Ultrafine grinding is a physical pretreatment method aimed at liberating the fine-grained this compound minerals from the surrounding gangue minerals. researchgate.netmdpi.com By reducing the particle size to the order of microns, the surface area of the telluride minerals exposed to the leaching solution is significantly increased, which can enhance dissolution rates. However, ultrafine grinding alone may not be sufficient for achieving high gold recoveries from all telluride ores and is often used in conjunction with other pretreatment methods.

Bio-oxidation is a pretreatment process that utilizes microorganisms to break down sulfide minerals that may encapsulate gold. 911metallurgist.com While primarily targeting sulfidic ores, it can be applied to this compound ores that have a significant sulfide component. 911metallurgist.com Certain bacteria can catalyze the oxidation of sulfide minerals, thereby liberating the associated gold. This method is considered more environmentally friendly than roasting. 911metallurgist.com Following bio-oxidation, which is typically carried out in acidic conditions, a neutralization step is required before proceeding to alkaline cyanidation. 911metallurgist.com

Ultrafine Grinding for Mineral Liberation

Leaching Chemistry and Kinetics

The dissolution of gold from telluride minerals in a cyanide solution is a complex electrochemical process. In an alkaline cyanide solution, this compound is leached through reactions that form tellurite (B1196480) or tellurate (B1236183) ions. 911metallurgist.com The dissolution of calaverite (AuTe₂), a common this compound mineral, in cyanide solution can be represented by the following reactions:

AuTe₂ + 2CN⁻ → Au(CN)₂⁻ + Te₂²⁻ Te₂²⁻ + 2O₂ + 2OH⁻ → 2TeO₃²⁻ + H₂O

The kinetics of this compound leaching are significantly slower than that of native gold. The rate of dissolution is influenced by several factors, including cyanide concentration, oxygen concentration, pH, temperature, and the presence of other ions in the solution.

To enhance the leaching kinetics, oxidizing agents can be added to the cyanide solution. Bromine cyanide (BrCN) was historically used in the Diehl process to treat telluride ores, as it is a more powerful oxidizing agent than oxygen alone. 911metallurgist.com The reaction with bromocyanogen is believed to be:

2Au + 3KCN + BrCN → 2KAu(CN)₂ + KBr 911metallurgist.com

More recent research has explored alternative lixiviants to cyanide for this compound ores. Thiourea (B124793) and thiosulfate (B1220275) have been investigated as potential leaching agents. 911metallurgist.com Thiourea leaching can be performed in acidic conditions, which can be advantageous after an acidic pretreatment step like bio-oxidation. 911metallurgist.com Ammoniacal thiosulfate leaching is another alternative that has been considered. 911metallurgist.com

A novel approach involves a reductive pretreatment using sodium sulfite (B76179) before cyanidation. google.com This method aims to break the strong bond between gold and tellurium, which has been shown to increase the speed of gold dissolution during subsequent cyanidation by 20-30%. google.com

Interactive Data Table

Parameter	Value/Condition	Impact on this compound Processing
Ore Type	Refractory	Requires pretreatment for efficient gold recovery. 911metallurgist.comsgs.com
Key Minerals	Calaverite (AuTe₂), Krennerite ((Au,Ag)Te₂), Sylvanite (AgAuTe₄)	Slow dissolution in conventional cyanide solutions. 911metallurgist.comsgs.com
Associated Minerals	Pyrite, Arsenopyrite	Consume cyanide and oxygen, hindering leaching. 911metallurgist.comsgs.com911metallurgist.com
Grinding	Ultrafine	Increases surface area, potentially improving leach kinetics. researchgate.netmdpi.com
Roasting Temperature	≥800 °C	Decomposes tellurides to metallic gold but has environmental drawbacks. researchgate.netmdpi.com
Leaching Reagent	Cyanide (with oxidant), Thiourea, Thiosulfate	Alternative lixiviants are being explored to improve efficiency and environmental performance. 911metallurgist.com
Reductive Pretreatment	Sodium Sulfite	Can increase the rate of gold dissolution in subsequent cyanidation. google.com

Challenges and Mechanisms of Cyanide Leaching of Gold Tellurides

The conventional and most widespread method for gold extraction, cyanidation, faces significant hurdles when processing telluride ores. This compound minerals dissolve much more slowly in cyanide solutions compared to native gold, leading to lower and less efficient gold extraction. 911metallurgist.commdpi.com This inherent refractoriness is a primary challenge in the metallurgical treatment of these ores. 911metallurgist.com

The general reactions can be represented as:

AuTe₂(s) + CN⁻ + 8OH⁻ → Au(CN)₂⁻ + 2H₂TeO₃(s) + 2H₂O + 7e⁻ 911metallurgist.com

H₂TeO₃(s) + 2OH⁻ → TeO₃²⁻ + 2H₂O 911metallurgist.com

The formation of this passivating film of H₂TeO₃ protects the mineral surface from further oxidation, though it can dissolve at higher pH levels. 911metallurgist.com The presence of various sulfide minerals, which are often associated with gold tellurides, further complicates cyanidation by consuming cyanide and oxygen, thereby increasing reagent costs and reducing leaching efficiency. 911metallurgist.com911metallurgist.com Research has shown that for some refractory telluride ores, direct cyanidation might only yield gold extractions as low as 32%, highlighting the need for pretreatment or alternative methods. researchgate.net

To counteract this refractory nature, various modifications to the standard cyanidation process have been explored. These include ultra-fine grinding to increase surface area, extending leaching residence times, and using additives. 911metallurgist.comresearchgate.net For instance, high lime concentrations combined with lead nitrate (B79036) and oxygen injection have been shown to improve the leaching rate of calaverite (AuTe₂) and reduce cyanide consumption significantly. 911metallurgist.comresearchgate.net

Alternative Leaching Systems (e.g., Thiourea, Ammoniacal Thiosulfate, Hypochlorite)

Given the limitations of direct cyanidation, several alternative lixiviants have been investigated for the treatment of this compound ores.

Au + 2CS(NH₂)₂ + Fe³⁺ → Au(CS(NH₂)₂)₂⁺ + Fe²⁺ 911metallurgist.com

However, a major drawback is the high consumption of thiourea due to its oxidation by reagents like ferric ions, which impacts the process economics. 911metallurgist.comheycarbons.com

Ammoniacal Thiosulfate Leaching: This system is considered less toxic and potentially more efficient than cyanidation for certain ore types. 911metallurgist.com The process involves leaching with a solution containing thiosulfate (S₂O₃²⁻), ammonia (B1221849) (NH₃), and copper ions (Cu²⁺) as a catalyst. 911metallurgist.comdigitellinc.com Ammonia's primary role is to stabilize the copper catalyst and prevent the dissolution of gangue minerals. 911metallurgist.com The copper ions accelerate the dissolution of gold. 911metallurgist.com Studies have demonstrated that leaching with a solution of 0.8 M S₂O₃²⁻, 0.05 M Cu²⁺, and 4 M NH₃ can achieve over 90% gold recovery from refractory concentrates containing gold tellurides. researchgate.netdigitellinc.com However, reagent consumption can be high, and extended leaching may lead to the loss of dissolved gold and silver from the solution. researchgate.net

Hypochlorite (B82951) Leaching: Leaching with chlorine species, such as hypochlorite (ClO⁻), is another promising alternative. researchgate.net This method can be effective as a pretreatment to oxidize tellurides, liberating metallic gold for subsequent cyanidation, or as a direct lixiviant where gold is complexed with chloride ions. researchgate.netmin-eng.com The process is faster than cyanidation, and the dominant oxidizing species depends on the pH. researchgate.net Below pH 7.5, the stronger oxidant, hypochlorous acid (HClO), predominates, leading to faster gold dissolution. researchgate.net In alkaline media, hypochlorite treatment can promote the leaching of tellurium, leaving behind gold to be recovered. researchgate.net For some refractory ores, pretreatment with an acidic hypochlorite solution has been shown to be effective. mdpi.com For example, the Emperor mine in Fiji utilized calcium hypochlorite to oxidize tellurium, which released the gold for subsequent recovery. min-eng.com

Selective Leaching for Tellurium Recovery from Concentrates

The recovery of tellurium as a valuable by-product from this compound concentrates is an area of increasing interest. Selective leaching processes aim to dissolve tellurium while leaving gold and silver in the solid residue for subsequent treatment.

One effective method is alkaline sulfide leaching using a solution of sodium sulfide (Na₂S) and sodium hydroxide (B78521) (NaOH). researchgate.netresearchgate.net This process can selectively pre-leach tellurium from gold flotation concentrates before cyanidation. researchgate.net Research has shown that this pre-treatment can significantly enhance the subsequent recovery of gold and silver by removing the passivating effect of tellurium. researchgate.net For instance, after selective pre-leaching of tellurium, the gold leaching rate increased from 32.00% to 75.39% in one study. researchgate.net

Optimal conditions for selective tellurium leaching have been identified through extensive research. A study demonstrated a tellurium leaching rate of 78.14% under the following conditions:

Grinding fineness: 95% passing -0.038 mm

Na₂S concentration: 80 g/L

NaOH concentration: 30 g/L

Liquid-to-solid ratio: 4:1

Temperature: 80°C

Leaching time: 3 hours

Under these conditions, the leaching rates for gold and silver were minimal (less than 3.5%), confirming the selectivity of the process. researchgate.netresearchgate.net911metallurgist.com The recovered tellurium can then be precipitated from the leach solution, often as elemental tellurium using a reducing agent like sodium sulfite (Na₂SO₃). min-eng.com

Table 1: Comparison of Leaching Systems for this compound Ores

Leaching System	Primary Mechanism	Advantages	Disadvantages	Typical Recovery/Conditions
Cyanidation (Modified)	Complexation of gold as Au(CN)₂⁻.	Well-established, low-cost reagent. heycarbons.com	Slow dissolution, passivation layer formation, high reagent consumption with refractory ores. 911metallurgist.comresearchgate.net	Can be improved to >95% with pretreatment (e.g., high lime, lead nitrate, O₂). 911metallurgist.com
Thiourea	Forms a cationic complex with gold in acidic media. sgs.com	Fast kinetics, operates in acidic conditions compatible with bio-oxidation. 911metallurgist.comsgs.com	High reagent consumption, reagent stability issues. 911metallurgist.comheycarbons.com	~90% gold extraction possible under optimal conditions. sgs.com
Ammoniacal Thiosulfate	Forms a stable gold-thiosulfate complex, catalyzed by Cu(II). 911metallurgist.com	Lower toxicity, effective for some refractory ores. 911metallurgist.com	High reagent consumption, complex chemistry, potential for dissolved metal loss. researchgate.net	>90% gold recovery reported from concentrates with 0.8M S₂O₃²⁻, 0.05M Cu²⁺, 4M NH₃. researchgate.netdigitellinc.com
Hypochlorite	Oxidizes tellurides and/or dissolves gold as a chloride complex. researchgate.net	Fast reaction rates, can be used as pretreatment or direct lixiviant. researchgate.net	Reagent consumption by gangue minerals. mdpi.com	>90% gold extraction achieved in various studies, often as a pretreatment step. min-eng.com
Selective Leaching (Te)	Na₂S + NaOH dissolves tellurium, leaving Au/Ag in residue. researchgate.net	Enables tellurium by-product recovery, improves subsequent gold leaching. researchgate.net	Requires an additional processing step.	78.14% Te recovery with <3.5% Au/Ag dissolution reported. researchgate.net911metallurgist.com

Mineral Concentration and Separation Technologies

Concentrating this compound minerals from the host rock is a critical step prior to leaching. This upgrading process reduces the volume of material for the more intensive and costly downstream chemical treatments.

Froth Flotation Process Optimization for Gold Tellurides

Froth flotation is a widely used and effective method for concentrating gold tellurides, often proving easier than for other types of refractory gold ores. 911metallurgist.comcurtin.edu.au The process exploits the differences in the surface properties of the minerals. Gold tellurides exhibit a degree of natural floatability, which can be enhanced through the careful selection of chemical reagents. 911metallurgist.com

Collectors and Modifiers: The choice of collector is crucial for maximizing recovery.

Xanthates: Collectors such as sodium ethyl xanthate (SEX) and potassium amyl xanthate (PAX) are commonly used and have been shown to significantly increase gold recovery rates compared to flotation with only a frother. 911metallurgist.commdpi.com

Dithiophosphates: These are often used in combination with xanthates to improve flotation efficiency and selectivity, especially for sulfide-associated gold. digitellinc.comresearchgate.net

Other Collectors: Reagents like thiocarbamates and triazines have also been investigated, with studies on petzite minerals showing that dithiophosphates induced the largest change in surface electrical properties, suggesting strong adsorption and potential for high selectivity against pyrite and chalcopyrite. digitellinc.com

Process optimization also involves the use of modifiers:

pH Regulators: The pH of the pulp is a critical parameter. For example, lime (CaO) can be used to depress the flotation of sulfide minerals like pyrite, allowing for a more selective flotation of tellurides. 911metallurgist.comresearchgate.net However, the optimal pH can vary depending on the specific collector used. scribd.com

Depressants: Sodium silicate (B1173343) is often added to depress gangue (waste rock) slime minerals, improving the concentrate grade. 911metallurgist.com

Activators: Copper sulfate (B86663) can be used as an activator to facilitate the attachment of minerals to the collectors. scribd.com

A study on a telluride-type gold ore from Xiaoqinling, China, demonstrated a comprehensive recovery process using a combined collector (isoamyl xanthate + ethyl thiocarbamate). This optimized flotation scheme achieved recovery rates of 95.42% for Te, 97.28% for Au, and 94.65% for Ag into a concentrate. mdpi.com

Carbon-in-Pulp (CIP) and Resin-in-Pulp (RIP) Processes in Telluride Contexts

After leaching, the dissolved gold must be recovered from the pregnant leach solution. Carbon-in-Pulp (CIP) and Resin-in-Pulp (RIP) are common technologies for this purpose, where an adsorbent (activated carbon or ion-exchange resin) is added directly to the leached slurry. scribd.com

Carbon-in-Pulp (CIP): The CIP process involves cyanide leaching followed by the adsorption of the gold-cyanide complex [Au(CN)₂]⁻ onto activated carbon. heycarbons.comxinhaimining.com The granular carbon is then separated from the pulp, and the gold is stripped from the carbon for final recovery. researchgate.net In the context of telluride ores, CIP is typically applied to the pregnant solution after a pretreatment step like roasting or oxidation has been used to break down the refractory telluride minerals and liberate the gold for cyanidation. 911metallurgist.com

A significant challenge in processing some gold ores, including certain telluride-bearing types, is "preg-robbing." This phenomenon occurs when components in the ore, particularly carbonaceous matter, adsorb the dissolved gold-cyanide complex from the solution, competing with the activated carbon and leading to gold losses. core.ac.ukscielo.org.co

Resin-in-Pulp (RIP): The RIP process is similar to CIP but uses synthetic ion-exchange resins instead of activated carbon. scribd.com Resins can be engineered to be highly selective for specific metal complexes. This technology is particularly relevant for alternative lixiviants. For example, activated carbon has no affinity for the gold-thiosulfate complex, making CIP unsuitable for thiosulfate leach circuits. sgs.com In these cases, strong-base anion exchange resins are used in an RIP configuration to recover the gold. sgs.com A process developed for the double-refractory (carbonaceous and sulfide-occluded) ores at the Goldstrike mine in Nevada utilized thiosulfate leaching followed by an RIP process to overcome the preg-robbing issues associated with cyanidation. sgs.com

Process Mineralogy for Metallurgical Optimization

Process mineralogy is an essential tool for designing and optimizing metallurgical flowsheets for this compound ores. sgs.com911metallurgist.com It provides critical information on the factors that control the ore's response to processing, thereby guiding process selection, predicting metallurgical performance, and troubleshooting operational issues. sgs.com

The key mineralogical factors influencing the processing of this compound ores include:

Gold Mineralogy: Identifying the specific gold-bearing minerals is paramount. The ore may contain native gold, electrum (a gold-silver alloy), and various telluride minerals such as calaverite (AuTe₂), krennerite ((Au,Ag)Te₂), sylvanite (AuAgTe₄), and petzite (Ag₃AuTe₂). researchgate.net911metallurgist.com These different minerals exhibit different leaching behaviors. For example, calaverite is known to be particularly resistant to cyanidation compared to some Au-Ag tellurides. researchgate.net

Grain Size and Liberation: The size of the gold and telluride mineral grains dictates the grinding requirements. Fine-grained gold encapsulated within other minerals may require ultra-fine grinding to achieve liberation and expose the particles to the lixiviant. sgs.com911metallurgist.com However, over-grinding can lead to "slimming" of brittle telluride minerals, which can be detrimental to flotation recovery. mdpi.com

Mineral Associations: Gold tellurides are frequently associated with sulfide minerals, most commonly pyrite. researchgate.netmdpi.com This association is a major cause of refractoriness, as the gold can be locked within the sulfide matrix. researchgate.net Process mineralogy studies using techniques like scanning electron microscopy (SEM) can determine the degree of locking and association, which informs the need for pre-oxidation steps like roasting or bio-leaching to break down the host sulfide minerals. researchgate.net

Gangue Mineralogy: The composition of the non-valuable gangue minerals impacts reagent consumption and can introduce processing complications. For example, the presence of carbonate minerals will affect pH control, while clay minerals can increase slurry viscosity and cause issues in solid-liquid separation. ysxbcn.com

Presence of Preg-Robbing Materials: Identifying and quantifying carbonaceous matter or certain clay minerals is crucial for predicting and mitigating preg-robbing potential during leaching. researchgate.netscielo.org.co

By integrating these detailed mineralogical characterizations with metallurgical test work, a robust and optimized processing flowsheet can be developed for the specific challenges presented by a given this compound deposit. sgs.commin-eng.com

Table 2: Key Process Mineralogy Factors and Metallurgical Implications for this compound Ores

Mineralogical Factor	Description	Metallurgical Implication
Gold Mineral Type	Specific gold-bearing phases present (e.g., native gold, calaverite, petzite). 911metallurgist.com	Determines intrinsic leachability. Calaverite is more refractory than Au-Ag tellurides. researchgate.net Dictates the choice of lixiviant and leaching conditions.
Grain Size	The physical size of the valuable mineral particles. sgs.com	Controls the required grind size for liberation. Coarse gold may require gravity concentration; ultra-fine gold is difficult to recover by flotation or gravity. sgs.com
Mineral Association	How gold tellurides are physically related to other minerals (e.g., encapsulated in pyrite, intergrown with quartz). researchgate.netmdpi.com	Locked gold requires pre-oxidation (roasting, bio-leaching) to liberate. researchgate.net Association with sulfides increases reagent consumption. 911metallurgist.com
Floatability	The natural or induced hydrophobicity of the mineral surface. 911metallurgist.com	Gold tellurides have good intrinsic floatability, which can be optimized with specific collectors and modifiers. 911metallurgist.com
Preg-Robbing Components	Presence of carbonaceous matter or active clays. core.ac.ukscielo.org.co	Can cause significant gold losses in CIP/CIL circuits. Requires mitigation strategies like carbon blinding or use of alternative lixiviants (e.g., thiosulfate) with RIP. sgs.comcore.ac.uk

Future Research Directions and Emerging Areas in Gold Telluride Science

Design and Discovery of New Gold Telluride Compounds with Novel Properties

The exploration of the gold-tellurium chemical space is an active area of research, with the goal of discovering new compounds exhibiting novel electronic, thermoelectric, and topological properties. Heavy elements like gold and tellurium can give rise to compounds with significant spin-orbit coupling and narrow band gaps, but the synthesis and properties of many gold tellurides remain uncharted. episodes.org

Recent research has focused on synthesizing and characterizing gold antimony tellurides, such as AuSbTe and Au1.9Sb0.46Te2.64 (montbrayite). acs.org Investigations into these materials have revealed that AuSbTe behaves as a semiconductor, while Au1.9Sb0.46Te2.64 is metallic. acs.orgarxiv.org These findings highlight the potential for creating materials with tailored electronic characteristics by manipulating their composition. The synthesis of these compounds has been achieved by mixing elemental powders at specific atomic ratios and annealing them in evacuated silica (B1680970) tubes. arxiv.org However, challenges remain, particularly in the single-crystal synthesis of certain phases like AuSbTe. acs.org

Other synthetic approaches are also being explored. Laser Ablation Synthesis (LAS) has been utilized to generate novel gold-silver telluride clusters from nanocomposite precursors. researchgate.net Furthermore, innovative core-shell nanostructures, such as Au-ZnTe nanoparticles, have been designed and synthesized, demonstrating the potential for creating multifunctional nanomaterials. The development of methods for growing ultrathin films of noble metal tellurides, like AuTe₂, through chemical vapor tellurization, opens up possibilities for their application in nanotechnological devices. polimi.it

The investigation into rare earth-noble metal-tellurides represents another promising frontier, with a wide variety of p-type semiconducting materials being discovered. researchgate.net These efforts underscore a broader trend towards the rational design of complex telluride compounds with properties engineered for specific applications, from electronics to catalysis. researchgate.net

In-depth Understanding of this compound Surface Chemistry and Reactivity

A deeper understanding of the surface chemistry and reactivity of gold tellurides is crucial, particularly for applications in catalysis and mineral processing. Much of the current knowledge stems from challenges encountered during the extraction of gold from telluride ores.

This compound minerals are known to be refractory, meaning they are resistant to standard extraction processes like cyanidation. 911metallurgist.com Studies have shown that during cyanide leaching, the surface of this compound minerals can become passivated. 911metallurgist.com This passivation is attributed to the formation of an insoluble layer, such as TeO₂ or a hydrated H₂TeO₃ phase, on the mineral surface. frontiersin.orgsemanticscholar.org This layer physically blocks the cyanide solution from reaching the gold, thereby inhibiting its dissolution and reducing recovery rates. 911metallurgist.comsemanticscholar.org The slow dissolution rate of calaverite (AuTe₂) in alkaline cyanide solutions is a classic example of this phenomenon, which is caused by the formation of a passivating film of H₂TeO₃ that protects the mineral surface from further oxidation. 911metallurgist.com

Conversely, research into the controlled transformation of gold tellurides provides valuable insights into their surface reactivity. Studies have demonstrated that gold-silver telluride minerals like calaverite, krennerite, and sylvanite can be replaced by gold-silver alloys when subjected to hydrothermal fluids. mdpi.com These replacement reactions are described as interface-coupled dissolution-reprecipitation processes, where the telluride mineral dissolves at the reaction interface, and gold immediately precipitates, while tellurium is oxidized and leached into the solution. mdpi.com Understanding the kinetics and mechanisms of these fluid-induced transformations at the nanoscale is a key area for future research, with potential applications in designing novel porous gold materials. researchgate.netmdpi.com

Future work will likely focus on advanced surface-sensitive techniques to probe these reaction interfaces in real-time, providing a more detailed picture of the dissolution, passivation, and transformation mechanisms. This knowledge is essential for developing strategies to overcome passivation in ore processing and for harnessing the reactive properties of gold tellurides in other applications.

Advancements in Nanoscale Characterization for this compound Systems

The characterization of this compound systems at the nanoscale is critical for understanding their fundamental properties and for explaining phenomena observed at the macroscopic level, such as the occurrence of "invisible gold" in ores. geoscienceworld.org Recent advancements in analytical techniques have enabled researchers to identify and characterize this compound nanoparticles (NPs) with unprecedented detail.

High-resolution imaging and analytical techniques are central to this effort. Atomic-scale scanning transmission electron microscopy (STEM) has been instrumental in identifying discrete Au-Ag-telluride nanoparticles, such as petzite and sylvanite, within host minerals like pyrite (B73398). geoscienceworld.orgresearchgate.net Techniques like high-angle annular dark-field (HAADF) imaging, combined with energy-dispersive X-ray spectroscopy (TEM-EDX), allow for the morphological and compositional analysis of these nanoparticles. arxiv.orgresearchgate.net These methods have revealed that what was previously considered "invisible" or lattice-bound gold can exist as distinct, albeit extremely small, telluride nanoparticles. geoscienceworld.org

The characterization of synthetic nanostructures also relies heavily on these advanced methods. For instance, the growth of ultrathin films of this compound (AuTe₂) has been characterized using a suite of techniques including: polimi.itresearchgate.net

Atomic Force Microscopy (AFM) to study surface morphology. polimi.it

Raman Spectroscopy to probe vibrational properties and confirm phase identity. polimi.it

X-ray Photoelectron Spectroscopy (XPS) to determine chemical composition and bonding states. polimi.it

X-ray Diffraction (XRD) to analyze the crystalline structure. polimi.it

These analytical tools are not only used for structural and compositional analysis but also for investigating the formation mechanisms of these nanomaterials. For example, studies on pyrite have shown that strain-induced, chalcogen-enriched nanoscale structures can host Au-Ag-telluride nanoparticles, a finding made possible by high-magnification imaging. geoscienceworld.org Future research will continue to push the boundaries of these characterization techniques, aiming for in-situ and operando measurements to observe the dynamic behavior of this compound systems under reaction conditions.

Computational Materials Design and Predictive Modeling for Gold Tellurides

Computational methods are becoming an indispensable tool in the study of gold tellurides, enabling the prediction of new compounds, the elucidation of their properties, and a deeper understanding of their behavior at the atomic level. bcmaterials.netlbl.gov These in silico approaches offer a rapid and cost-effective means to guide experimental work. nih.gov

First-principles calculations, primarily based on Density Functional Theory (DFT), are at the forefront of this research. arxiv.orgresearchgate.netaip.org These quantum mechanical calculations are used to determine the structural and electronic properties of this compound compounds. arxiv.orgresearchgate.net For example, DFT has been employed to calculate the band structures of gold antimony tellurides, successfully predicting the semiconducting nature of AuSbTe and the metallic behavior of Au1.9Sb0.46Te2.64. arxiv.org The Vienna Ab initio Simulation Package (VASP) is a commonly used code for these calculations. arxiv.orgaip.orgaps.org

Evolutionary algorithms, such as the USPEX code, are combined with DFT to perform global structure searches for new, stable compounds. aps.org This powerful combination allows researchers to explore the vast landscape of possible atomic arrangements and identify promising new phases of gold tellurides. aps.orgresearchgate.net For instance, this approach has been used to investigate and identify stable two-dimensional forms of gold(I) telluride (Au₂Te), predicting a structural phase transition from a room-temperature topological insulator to an auxetic semiconductor. aps.orgresearchgate.net

Predictive modeling is also being applied to understand diffusion mechanisms and defect energetics in telluride-based systems. aip.org By modeling the interactions between gold and other elements within a crystal lattice, researchers can gain insights into doping effects and material stability. researchgate.net As computational power grows and algorithms become more sophisticated, the role of computational materials design will expand, accelerating the discovery of new gold tellurides with tailored functionalities for applications in electronics, photocatalysis, and beyond. mit.edumdpi.com

Development of Sustainable and Environmentally Benign Processing Technologies for Telluride Ores

The processing of this compound ores presents significant environmental and technical challenges, making the development of sustainable and eco-friendly extraction technologies a critical area of research. researchgate.net Traditional methods often involve processes that are either energy-intensive or generate hazardous byproducts. frontiersin.orgresearchgate.net

Roasting, a common pretreatment method to break down refractory telluride minerals, produces sulfur dioxide (SO₂), an air pollutant that contributes to acid rain. frontiersin.orgresearchgate.net Conventional cyanidation, while widely used, faces issues with low gold recovery from telluride ores due to surface passivation and the toxicity of cyanide itself. 911metallurgist.comcurtin.edu.au

Consequently, research is shifting towards more sustainable alternatives:

Hydrometallurgical Processes: These water-based methods offer a more environmentally friendly route for metal recovery compared to pyrometallurgy (roasting). researchgate.netgoogle.comgoogle.com An efficient hydrometallurgical process involves leaching, purification, and recovery steps designed to selectively extract tellurium and other valuable metals while minimizing waste. researchgate.netgoogle.comgoogle.com One approach involves an initial acid leach to remove copper, followed by an alkaline leach to dissolve tellurium, and subsequent precipitation and reduction steps to obtain pure tellurium. researchgate.net

Bio-oxidation: This technology utilizes microorganisms to oxidize sulfide (B99878) minerals associated with gold tellurides, liberating the gold for subsequent leaching. 911metallurgist.comresearchgate.netxinhaimining.com Bio-oxidation is considered a more environmentally sound alternative to roasting and can be particularly suitable for treating flotation concentrates. 911metallurgist.comresearchgate.net The mechanism is believed to involve bacteria-promoted oxidation of ferrous to ferric ions, which then chemically oxidize the telluride minerals. 911metallurgist.com While promising, the process can be slow. researchgate.net

Selective Leaching: Research has shown that selectively pre-leaching tellurium before gold cyanidation can significantly improve gold and silver recovery rates. frontiersin.org A collaborative leaching process using sodium sulfide (Na₂S) and sodium hydroxide (B78521) (NaOH) has been shown to effectively separate tellurium from the precious metals, eliminating the adverse effects of telluride during cyanidation. frontiersin.orgresearchgate.net

Non-Cyanide Lixiviants: To avoid the environmental hazards of cyanide, alternative leaching agents are being investigated. researchgate.net These include thiourea (B124793) and thiosulfate (B1220275), which are considered less toxic and can be effective for gold extraction under specific conditions. 911metallurgist.comcurtin.edu.au

The overarching goal is to develop integrated processing flowsheets that maximize resource recovery in an economically viable and environmentally responsible manner, aligning with the principles of sustainable development. geoscienceworld.org